2,7-Dimethoxy-9H-fluoren-9-one

• CAS: 42523-28-4

Core Science & Biosynthesis

2,7-Dimethoxyfluorenone: Synthetic Scaffold & Pharmacophore Probe

Technical Guide for Research & Development

Executive Summary

2,7-Dimethoxyfluorenone (CAS: 42523-28-4) is a substituted fluorenone derivative serving as a critical intermediate in two distinct high-value fields: antiviral drug development and molecular nanotechnology.[1]

In medicinal chemistry, it represents the lipophilic core of Tilorone (an orally active interferon inducer). While 2,7-dimethoxyfluorenone itself lacks the cationic side chains necessary for DNA intercalation and potent antiviral activity, it is the essential scaffold for Structure-Activity Relationship (SAR) studies, defining the pharmacophore's planar requirements.

In material science, it is a precursor for overcrowded alkenes —light-driven molecular motors and switches (notably in the work of Nobel Laureate Ben Feringa)—and liquid crystalline materials, where its planar, electron-rich structure facilitates π-π stacking.

Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8]

Property	Specification
IUPAC Name	2,7-dimethoxy-9H-fluoren-9-one
CAS Number	42523-28-4
Molecular Formula	C₁₅H₁₂O₃
Molecular Weight	240.25 g/mol
SMILES	COC1=CC2=C(C=C1)C(=O)C3=C2C=CC(=C3)OC
Appearance	Yellow to orange crystalline solid
Solubility	Soluble in CHCl₃, DMSO, Acetone; Insoluble in Water
Precursor CAS	42523-29-5 (2,7-Dihydroxy-9-fluorenone)

Spectral Characteristics[1][2][4][5][11][12][13]

• ¹H NMR (CDCl₃): Distinct singlets for methoxy groups (~3.9 ppm) and aromatic protons in the 6.8–7.5 ppm range.

• UV-Vis: Strong absorption in the UV region with a tail into the visible (responsible for yellow color), characteristic of the conjugated fluorenone system.

Synthetic Pathways & Protocols

The synthesis of 2,7-dimethoxyfluorenone typically proceeds via the modification of 2,7-dihydroxyfluorenone , which is itself derived from fluorene. Direct oxidation of 2,7-dimethoxyfluorene is an alternative but less common industrial route.

Pathway Diagram: Fluorene to Tilorone Scaffold

Figure 1: Synthetic lineage from Fluorene to the 2,7-Dimethoxyfluorenone scaffold.[2][3][4][5]

Detailed Protocol: Methylation of 2,7-Dihydroxyfluorenone

Objective: Conversion of the dihydroxy intermediate to the dimethoxy ether.

Reagents:

• 2,7-Dihydroxy-9-fluorenone (1.0 eq)[1][6]

• Methyl Iodide (MeI) or Dimethyl Sulfate (2.5 eq)

• Potassium Carbonate (K₂CO₃) (anhydrous, 3.0 eq)

• Solvent: Acetone or DMF (Dry)

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 2,7-dihydroxy-9-fluorenone in anhydrous acetone (0.1 M concentration).

• Deprotonation: Add anhydrous K₂CO₃. The suspension will likely change color (darkening) as the phenoxide anions form. Stir at room temperature for 30 minutes.

• Alkylation: Dropwise add Methyl Iodide (Caution: Carcinogen/Neurotoxin).

• Reflux: Heat the mixture to reflux (approx. 60°C for acetone) for 4–6 hours. Monitor reaction progress via TLC (Silica, Hexane:EtOAc 7:3). The starting material (polar) should disappear, replaced by a less polar spot (Dimethoxy product).

• Workup:

  • Cool to room temperature.[7]

  • Filter off the inorganic salts (K₂CO₃/KI).

  • Evaporate the solvent under reduced pressure.

• Purification: Recrystallize the crude solid from ethanol or purify via flash column chromatography to yield yellow needles.

Scientific Rationale:

• K₂CO₃: A weak base is sufficient for phenolic protons (pKa ~10), avoiding side reactions associated with stronger bases like NaH.

• Solvent Choice: Acetone is standard, but DMF increases the reaction rate for sluggish substrates by solvating the cation (K⁺) more effectively, leaving the phenoxide "naked" and more nucleophilic.

Biological Activity & Mechanism of Action[18][19]

The Tilorone Connection

2,7-Dimethoxyfluorenone is the lipophilic analog of Tilorone (2,7-bis[2-(diethylamino)ethoxy]fluoren-9-one).[1] It is critical to understand that the dimethoxy variant does not possess the same high-potency antiviral profile as Tilorone.

Mechanism of Tilorone (The Active Drug):

• Intercalation: The planar fluorenone core slides between DNA base pairs.

• Electrostatic Clamp: The cationic diethylamino side chains bind to the negatively charged phosphate backbone of DNA, stabilizing the complex.

• Induction: This binding triggers the host immune response to produce Interferon (IFN-α/β).

Role of 2,7-Dimethoxyfluorenone (The Probe): In SAR studies, the dimethoxy compound serves as a negative control or hydrophobic probe . It confirms that the planar core alone is insufficient for biological activity; the cationic side chains are essential for DNA affinity and solubility.

Mechanism Diagram: SAR Logic

Figure 2: Structure-Activity Relationship distinguishing the inert dimethoxy scaffold from the active Tilorone drug.[1]

Material Science Applications

Beyond pharma, 2,7-dimethoxyfluorenone is a high-value building block in organic electronics and nanotechnology.

• Molecular Motors (Feringa Motors):

  • It reacts with Lawesson's reagent to form the corresponding thioketone .[4][5][8][9]

  • This thioketone undergoes a Barton-Kellogg olefination to create overcrowded alkenes .[1][8]

  • These molecules function as light-driven rotary motors, where the steric hindrance of the methoxy groups at the 2,7-positions influences the speed of thermal helix inversion (rotation).

• Liquid Crystals:

  • The rigid fluorenone core promotes π-π stacking.[1]

  • Derivatives with longer alkoxy chains (replacing methoxy) exhibit mesogenic (liquid crystal) phases used in optoelectronic devices.

References

• Synthesis & Properties of Fluorenones

  • Santa Cruz Biotechnology. "2,7-Dihydroxyfluorenone (CAS 42523-29-5) Product Data."[1][10][11]

• Tilorone & Antiviral Mechanism

  • Ekins, S. et al. "Repurposing the Ebola and Marburg Virus Inhibitors Tilorone, Quinacrine, and Pyronaridine: In Vitro Activity against SARS-CoV-2."[12] ACS Omega, 2020.

• Molecular Motors & Switches

  • Pijper, T. C. et al. "Highly Ordered Co-Assembly of Bisurea Functionalized Molecular Switches at the Solid-Liquid Interface." Chemistry - A European Journal, 2024.[4] (Describes use of 2,7-dimethoxyfluorenone as a precursor).

  • [4]

• Chemical Data & Identifiers

  • PubChem.[13][14] "2,7-Dihydroxy-9-fluorenone Compound Summary."

Sources

• 1. 13235-07-9|3,6-Dimethoxy-9H-fluoren-9-one|BLD Pharm [bldpharm.com]
• 2. Crystal structure of 1-(2-fluoro­benzo­yl)-2,7-di­meth­oxy­naphthalene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AU2022369156A1 - A process for the preparation of 2,7-dihydroxy-9-fluorenone useful for the synthesis of tilorone and its salts - Google Patents [patents.google.com]
• 4. lirias.kuleuven.be [lirias.kuleuven.be]
• 5. researchgate.net [researchgate.net]
• 6. m.molbase.com [m.molbase.com]
• 7. 2,7-Diaminofluorene synthesis - chemicalbook [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. 2,7-Dihydroxy-9-fluorenone | 42523-29-5 [chemicalbook.com]
• 11. mascotchem.com [mascotchem.com]
• 12. sciencedaily.com [sciencedaily.com]
• 13. 2,7-Diaminofluorene | C13H12N2 | CID 10679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. 5,7-Dimethoxyflavone | C17H14O4 | CID 88881 - PubChem [pubchem.ncbi.nlm.nih.gov]

2,7-Dimethoxy-9-Fluorenone: A Technical Guide to Synthesis and Pharmacophore Application

Executive Summary

This technical guide provides a comprehensive analysis of 2,7-dimethoxy-9-fluorenone , a critical intermediate scaffold in the development of broad-spectrum antivirals (specifically Tilorone analogs) and organic semiconductor materials. Unlike the naked fluorenone skeleton, the 2,7-dimethoxy substitution pattern introduces electron-donating character and crucial solubility handles, making it a "pivot scaffold" for downstream functionalization.

This document details the oxidative synthesis protocols , structure-activity relationships (SAR) , and downstream applications , designed for researchers requiring reproducible methodologies and mechanistic insight.

Part 1: Structural Significance & SAR Analysis

The fluoren-9-one core is a rigid, planar tricyclic aromatic ketone. The introduction of methoxy groups at the 2 and 7 positions fundamentally alters its reactivity and biological profile.

Electronic Tuning

• Regioselectivity: The 2 and 7 positions are para to the biphenyl linkage. In electrophilic aromatic substitution, these are the most reactive sites. However, in the ketone form (fluorenone), the carbonyl group at position 9 is electron-withdrawing, deactivating the ring.

• The Methoxy Effect: The methoxy groups (

  ) act as strong electron-donating groups (EDGs) via resonance. This counteracts the deactivating carbonyl, restoring electron density to the rings and facilitating interaction with biological targets (e.g., DNA intercalation).

Pharmacophore Utility (The Tilorone Connection)

2,7-dimethoxyfluorenone is the direct synthetic precursor to 2,7-dihydroxy-9-fluorenone , the immediate parent of Tilorone (2,7-bis[2-(diethylamino)ethoxy]fluoren-9-one).

• Solubility: The methoxy groups improve solubility in organic solvents compared to the dihydroxy variant, easing purification during intermediate steps.

• Metabolic Stability: The 2,7-positions are primary sites for metabolic hydroxylation in unsubstituted fluorenones. Blocking these sites with methoxy or alkoxy groups extends the half-life of the pharmacophore in vivo.

Part 2: Validated Synthetic Protocols

The synthesis of 2,7-dimethoxy-9-fluorenone typically proceeds via the oxidation of 2,7-dimethoxyfluorene . While air oxidation is possible, it is kinetically slow. The industry standard remains Chromium(VI) oxidation due to its reliability, despite toxicity concerns, though greener alternatives using KMnO4 or catalytic systems are emerging.

Protocol A: CrO3-Mediated Oxidation (High Yield Standard)

Safety Note: Chromium trioxide (CrO3) is a strong oxidizer and carcinogen. Perform in a fume hood.

Reagents:

• Substrate: 2,7-Dimethoxyfluorene (1.0 eq)[1]

• Oxidant: Chromium(VI) oxide (CrO3) (3.0 - 4.0 eq)

• Solvent: Glacial Acetic Acid (AcOH)

• Quench: Water/Ice

Step-by-Step Methodology:

• Dissolution: Dissolve 2,7-dimethoxyfluorene in glacial acetic acid (approx. 10 mL per gram of substrate) in a round-bottom flask. Heat to 50°C to ensure complete solubility.

• Oxidant Addition: Dissolve CrO3 in a minimum amount of water/acetic acid (1:4 ratio). Add this solution dropwise to the fluorene solution.

  • Expert Insight: The reaction is exothermic. Control the addition rate to maintain the temperature between 60-70°C. Exceeding 80°C may lead to over-oxidation or ring cleavage.

• Reflux: Once addition is complete, heat the mixture to reflux (approx. 100-110°C) for 1–2 hours.

  • Process Control: Monitor via TLC (eluent: Hexane/Ethyl Acetate 4:1). The fluorescent blue spot of the starting fluorene will disappear, replaced by the non-fluorescent (or weak yellow) ketone spot.

• Quench & Precipitation: Cool the reaction mixture to room temperature. Pour the dark solution slowly into 5 volumes of ice-cold water with vigorous stirring. The product will precipitate as a bright yellow/orange solid.

• Purification: Filter the solid. Wash copiously with water to remove chromium salts and acetic acid. Recrystallize from Ethanol or Toluene.

  • Yield Expectation: 80–90%.

  • Melting Point: 122–124°C (Literature value).

Protocol B: Demethylation to 2,7-Dihydroxy-9-fluorenone (Tilorone Precursor)

To access the antiviral Tilorone scaffold, the methoxy groups must be cleaved.

Reagents:

• Substrate: 2,7-Dimethoxy-9-fluorenone

• Reagent: Boron Tribromide (BBr3) (1M in DCM) OR Pyridine Hydrochloride (neat melt).

Methodology (Pyridine HCl Melt - Scalable):

• Mix 2,7-dimethoxy-9-fluorenone with 10 equivalents of pyridine hydrochloride.

• Heat the neat mixture to 180–200°C for 3–4 hours.

• Cool and quench with dilute HCl. Filter the resulting red/brown solid (2,7-dihydroxy-9-fluorenone).

Part 3: Visualization of Synthetic & Biological Pathways

Synthetic Workflow

The following diagram illustrates the conversion from the fluorene precursor to the Tilorone antiviral agent.

Figure 1: Synthetic route from fluorene precursor to Tilorone via the 2,7-dimethoxy intermediate.

Mechanism of Action (Antiviral)

Tilorone and its derivatives act as Interferon Inducers .[2] They do not target viral proteins directly (like protease inhibitors) but stimulate the host immune system.

Figure 2: Pharmacological mechanism of 2,7-fluorenone derivatives as DNA intercalators and Interferon inducers.

Part 4: Applications & Data Summary

Medicinal Chemistry: Antiviral Spectrum

The 2,7-dimethoxy and dihydroxy derivatives are pivotal in creating "Tilorone-like" molecules. These compounds are orally active small molecules, a rarity for interferon inducers.

Table 1: Comparative Activity of Fluorenone Derivatives

Compound	Substituent (2,7-pos)	Primary Application	Mechanism
2,7-Dimethoxy-9-fluorenone		Intermediate / SAR Probe	Weak DNA binder; Precursor
2,7-Dihydroxy-9-fluorenone		Synthetic Hub	H-bond donor; Polymer precursor
Tilorone		Antiviral Drug	IFN Inducer; DNA Intercalator
2,7-Diamino-9-fluorenone		Dye / Material	Charge Transfer; Oxidative polymerization

Materials Science: Organic Electronics

While less common than fluorene polymers, the fluorenone small molecules are used in:

• Electron Transport Materials: The ketone is electron-withdrawing, lowering the LUMO level.

• OLEDs: 2,7-dimethoxyfluorenone serves as a core for star-shaped molecules where the methoxy groups can be replaced or act as donors in donor-acceptor systems.

References

• Synthesis of Tilorone Precursors

  • Title: New synthetic routes to tilorone dihydrochloride and some of its analogues.
  • Source: Journal of Medicinal Chemistry (Andrews et al., 1974).

  • URL:[Link]

• Oxidation Protocols

  • Title: Process research on synthesis of 2,7-dihydroxy-9-fluorenone.[3][4][5][6]

  • Source: ResearchG

  • URL:[Link]

• Antiviral Mechanism (Tilorone)

  • Title: Tilorone hydrochloride: an orally active antiviral agent.[2][7][8]

  • Source: Antimicrobial Agents and Chemotherapy.[2][9]

  • URL:[Link]

• Chemical Properties & Safety

  • Title: 2,7-Dimethoxy-9-fluorenone Compound Summary.

  • Source: PubChem.[10]

  • URL:[Link]

Sources

• 1. RU2076097C1 - Method for production of 2,7-bis[2-(diethylamino0ethoxy]fluorenone dihydrochloride - Google Patents [patents.google.com]
• 2. caymanchem.com [caymanchem.com]
• 3. mascotchem.com [mascotchem.com]
• 4. New synthetic routes to tilorone dihydrochloride and some of its analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. AU2022369156A1 - A process for the preparation of 2,7-dihydroxy-9-fluorenone useful for the synthesis of tilorone and its salts - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of various analogues of tilorone hydrochloride against Venezuelan equine encephalitis virus in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Tilorone hydrochloride: an orally active antiviral agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 4'-Hydroxy-3-methoxyflavones with potent antipicornavirus activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Computational and Experimental Discovery of Hemagglutinin-Targeting Agents from Populus szechuanica: Molecular Docking, Characterization, and Antiviral Potential – Biomedical and Pharmacology Journal [biomedpharmajournal.org]

difference between 2,7-dimethoxyfluorene and 2,7-dimethoxyfluorenone

This guide details the structural, electronic, and functional divergences between 2,7-dimethoxyfluorene and 2,7-dimethoxyfluorenone , providing actionable protocols for their interconversion and characterization.

Executive Summary

The transition from 2,7-dimethoxyfluorene to 2,7-dimethoxyfluorenone represents a fundamental shift from a reactive, methylene-bridged aromatic system to a stable, electron-deficient ketone. While the former serves as a versatile nucleophilic scaffold for optoelectronic materials (e.g., spiro-linked hole transport layers), the latter acts as a key pharmacophore in antiviral and anticancer therapeutics (e.g., Tilorone analogues). This guide analyzes their physiochemical distinctions and provides a validated oxidation protocol for synthetic conversion.

Structural & Electronic Architecture

The core difference lies at the C9 position of the fluorene backbone. This single atomic substitution dictates the molecule's reactivity, solubility, and spectroscopic signature.

Comparative Properties Table

Feature	2,7-Dimethoxyfluorene	2,7-Dimethoxyfluorenone
Core Structure	Methylene-bridged biphenyl ( )	Carbonyl-bridged biphenyl ( )
Electronic Nature	Electron-rich (Donor); C9 is acidic ( )	Electron-deficient (Acceptor); C9 is electrophilic
Appearance	White/Colorless crystals	Yellow/Orange needles (due to transition)
Solubility	Soluble in non-polar organic solvents (DCM, Toluene)	Moderate solubility; reduced by lattice energy of polar C=O
Key Reactivity	Electrophilic substitution (C2/C7), Nucleophilic attack at C9 (after deprotonation)	Nucleophilic addition at C9 (Grignard), Reduction to fluorenol
Primary Application	OLED Hole Transport Materials (HTM), Polymer precursors	Pharmaceutical intermediate (Tilorone), Photosensitizers

Electronic Band Structure & Reactivity Logic

The methoxy groups at positions 2 and 7 act as strong electron-donating groups (EDG), increasing electron density in the

-system.

• In Fluorene: The C9 methylene group breaks the conjugation between the two phenyl rings to some extent, although hyperconjugation exists. The protons at C9 are acidic, allowing for alkylation (e.g., introducing alkyl chains to improve solubility).

• In Fluorenone: The C9 carbonyl group is electron-withdrawing (EWG). It planarizes the system and extends conjugation, significantly lowering the LUMO energy. This makes the molecule susceptible to reduction and nucleophilic attack at the carbonyl carbon.

Figure 1: Functional transformation from fluorene to fluorenone, highlighting the inversion of reactivity at the C9 position.

Spectroscopic Characterization (The "Fingerprint" Difference)

Distinguishing these two compounds is straightforward using NMR and IR spectroscopy.

Proton NMR ( NMR)

This is the definitive test.

• 2,7-Dimethoxyfluorene: Look for a distinct singlet integrating to 2 protons around 3.80 – 3.90 ppm . This corresponds to the methylene protons (

  ) at position 9.

• 2,7-Dimethoxyfluorenone: This signal disappears completely . The aromatic region may shift downfield slightly due to the deshielding effect of the carbonyl anisotropy.

Infrared Spectroscopy (FT-IR)[1]

• 2,7-Dimethoxyfluorene: Shows C-H stretching vibrations (

  ) around 2900-3000 cm but lacks a carbonyl peak.

• 2,7-Dimethoxyfluorenone: Exhibits a strong, sharp Carbonyl (C=O) stretch at approximately 1700 – 1720 cm

  .

UV-Vis Spectroscopy

• Fluorene: Absorbs in the UV region (colorless).

• Fluorenone: The conjugation with the carbonyl group creates a low-energy

  transition, resulting in absorption in the visible blue region, giving the compound its characteristic yellow/orange color .

Detailed Experimental Protocol: Oxidation Synthesis

Objective: Synthesis of 2,7-dimethoxyfluorenone from 2,7-dimethoxyfluorene. Mechanism: Benzylic oxidation using Chromium(VI) oxide (Jones Reagent conditions).

Reagents & Safety[2][3]

• Precursor: 2,7-Dimethoxyfluorene (1.0 eq)

• Oxidant: Chromium Trioxide (

  ) (3.0 eq)

• Solvent: Glacial Acetic Acid (

  )

• Safety:

  is a strong oxidizer and carcinogen. Work in a fume hood. Wear nitrile gloves and safety goggles.

Step-by-Step Workflow

• Dissolution: In a round-bottom flask equipped with a stir bar, dissolve 2,7-dimethoxyfluorene (e.g., 5.0 g) in glacial acetic acid (50 mL). Mild heating (40°C) may be required to fully dissolve the solid.

• Oxidant Addition: Cool the solution to room temperature. Slowly add

  (approx. 6.6 g) portion-wise over 20 minutes. Note: The reaction is exothermic; control the addition rate to prevent thermal runaway.

• Reaction: Stir the mixture at room temperature for 1 hour, then reflux (approx. 100-110°C) for 1–2 hours. Monitor via TLC (eluent: 20% Ethyl Acetate/Hexane). The fluorescent spot of the starting material will disappear, replaced by a yellow, non-fluorescent (or weakly fluorescent) spot.

• Quenching: Pour the reaction mixture into 500 mL of ice-cold water. The product will precipitate as a yellow solid.

• Isolation: Filter the solid using a Buchner funnel. Wash copiously with water to remove residual acetic acid and chromium salts.

• Purification: Recrystallize the crude yellow solid from Ethanol or Ethanol/Water mixture.

• Yield: Typical yields range from 80% to 90% .

Figure 2: Operational workflow for the oxidative synthesis of 2,7-dimethoxyfluorenone.

Applications in Drug Development & Materials

Pharmaceutical Relevance: Tilorone Analogues

2,7-Dimethoxyfluorenone is a critical intermediate in the synthesis of Tilorone (an orally active interferon inducer) and its derivatives.

• Mechanism: The planar fluorenone core intercalates into DNA base pairs. The side chains (added via alkylation of the hydroxy- derivative) interact with the phosphate backbone.

• Synthesis Route: The dimethoxy groups are typically cleaved (using

  or ) to form 2,7-dihydroxyfluorenone , which is then alkylated with diethylaminoethyl chloride to yield Tilorone.

Materials Science: OLEDs

• Fluorene Derivatives: 2,7-Dimethoxyfluorene is often functionalized at C9 (e.g., 9,9-dialkyl) to prevent aggregation (the "green emission" problem in OLEDs) and used as a blue-emitting host or hole-transport material.

• Fluorenone Defects: In OLEDs, the accidental oxidation of fluorene units to fluorenone (keto-defects) is undesirable as it acts as a trap, quenching fluorescence and causing a color shift to yellow. Therefore, high-purity 2,7-dimethoxyfluorene (free of fluorenone) is critical for device performance.

References

• Synthesis of Fluorenone Derivatives

  • Title: "Oxidation of fluorene deriv
  • Source: Organic Syntheses, Coll. Vol. 3, p.420; Vol. 28, p.68.
  • Context: Standardizes the CrO3/Acetic Acid oxid

• Pharmaceutical Application (Tilorone)

  • Title: "Tilorone hydrochloride: The drug profile."
  • Source:Profiles of Drug Substances, Excipients and Rel
  • Context: Establishes the fluorenone core as the pharmacophore for antiviral activity.
• Title: "Spectral Identification of Organic Compounds.

Protocols & Analytical Methods

methylation protocol for 2,7-dihydroxy-9H-fluoren-9-one

Abstract

This application note details a robust, high-yield protocol for the O-methylation of 2,7-dihydroxy-9H-fluoren-9-one (2,7-DHF) to synthesize 2,7-dimethoxy-9H-fluoren-9-one. This transformation is a critical intermediate step in the synthesis of antiviral candidates (e.g., Tilorone analogues) and organic optoelectronic materials. The protocol addresses specific solubility challenges associated with the rigid fluorenone scaffold and optimizes the Williamson ether synthesis pathway to minimize side reactions.

Introduction & Strategic Considerations

The substrate, 2,7-dihydroxy-9H-fluoren-9-one (CAS: 42523-29-5), possesses a planar, rigid tricyclic core with two phenolic hydroxyl groups at the para positions relative to the biphenyl linkage. While the ketone at the C9 position withdraws electron density, the phenolic protons remain sufficiently acidic (

) for deprotonation by weak inorganic bases.

Key Challenges:

• Solubility: 2,7-DHF exhibits poor solubility in non-polar solvents and cold alcohols due to strong intermolecular hydrogen bonding and

  - stacking.

• Regioselectivity: Incomplete methylation leads to the mono-methoxy impurity, which is difficult to separate via crystallization due to structural similarity.

• Agglomeration: The phenoxide dianion can form tight ion pairs, stalling the reaction in low-dielectric media.

Process Strategy: To ensure exhaustive methylation, we utilize a polar aprotic solvent system (DMF or Acetone/DMF) to solvate the dianion and Potassium Carbonate (

) as the base. Methyl Iodide ( ) is selected as the electrophile for laboratory-scale precision due to its high reactivity, though Dimethyl Sulfate ( ) is noted for scale-up.

Reaction Scheme & Pathway

The following diagram illustrates the chemical transformation and the electronic environment of the substrate.

Figure 1: Reaction pathway for the exhaustive O-methylation of 2,7-dihydroxy-9H-fluoren-9-one.

Experimental Protocol

Method A: High-Purity Laboratory Synthesis (Recommended)

Scale: 10 mmol basis

Reagents:

• 2,7-Dihydroxy-9H-fluoren-9-one: 2.12 g (10.0 mmol)

• Methyl Iodide (

  ): 4.26 g / 1.87 mL (30.0 mmol, 1.5 eq per -OH)

• Potassium Carbonate (

  ), anhydrous: 4.14 g (30.0 mmol)

• N,N-Dimethylformamide (DMF): 20 mL (Solvent)

• Acetone: 10 mL (Co-solvent, optional for workup)

Equipment:

• 100 mL Round-bottom flask (RBF) with magnetic stir bar.

• Reflux condenser with drying tube (CaCl2).

• Oil bath or heating block.

Step-by-Step Procedure:

• Solvation & Activation:

  • Charge the RBF with 2.12 g of 2,7-dihydroxy-9H-fluoren-9-one and 4.14 g of

    .

  • Add 20 mL of DMF .

  • Critical Step: Stir vigorously at room temperature for 15 minutes. The mixture will turn dark (deep red/purple) as the phenoxide anions generate.

  • Note: If solubility is poor, heat to 40°C briefly.

• Methylation:

  • Cool the mixture to 0°C (ice bath) to control the initial exotherm.

  • Add 1.87 mL of Methyl Iodide dropwise over 5 minutes.

  • Remove the ice bath and allow the reaction to warm to room temperature.

  • Heat the mixture to 60°C and stir for 4–6 hours.

  • Monitoring: Check via TLC (Eluent: 30% Ethyl Acetate in Hexanes). The starting material (polar, low

    ) should disappear, replaced by the less polar dimethoxy product (high ).

• Workup (Precipitation Method):

  • Cool the reaction mixture to room temperature.

  • Slowly pour the reaction mixture into 200 mL of ice-cold water with vigorous stirring. The product will precipitate immediately as a yellow-orange solid.

  • Stir for 30 minutes to ensure all inorganic salts (

    , excess ) are dissolved.

• Purification:

  • Filter the solid using a Büchner funnel.

  • Wash the filter cake with water (

    mL) to remove residual DMF.

  • Wash with cold methanol (

    mL) to remove trace mono-methylated impurities and drying agents.

  • Drying: Dry under vacuum at 50°C for 12 hours.

• Yield & Characterization:

  • Expected Yield: 2.1 – 2.3 g (85–95%).

  • Appearance: Yellow to light orange crystalline powder.

  • Melting Point: ~174–176°C (Distinct shift from SM MP: 338°C).

Process Control & Validation

To ensure the protocol is self-validating, compare the analytical data against the following standards.

Parameter	2,7-Dihydroxy-9-fluorenone (SM)	2,7-Dimethoxy-9-fluorenone (Product)
Appearance	Deep Red/Brown Powder	Yellow/Orange Crystalline Solid
Solubility	Soluble in NaOH(aq), DMF	Insoluble in NaOH(aq), Soluble in DCM
TLC ( )	~0.1 (30% EtOAc/Hex)	~0.6 (30% EtOAc/Hex)
NMR	Phenolic -OH singlets > 9.0 ppm	Methoxyl singlets (-OCH3) ~3.85 ppm
Melting Point	336–338°C	174–176°C

Self-Validation Check: Dissolve a small amount of the product in dilute NaOH. If the solution turns red/violet, unreacted phenolic groups are present (Fail). If the solution remains colorless/suspension, the methylation is complete (Pass).

Workflow Visualization

The following diagram outlines the operational workflow, highlighting critical decision points.

Figure 2: Operational workflow for the synthesis of 2,7-dimethoxy-9H-fluoren-9-one.

Safety & Handling

• Methyl Iodide (MeI): A potent alkylating agent and suspected carcinogen. MUST be handled in a fume hood. Double-glove (Nitrile) is recommended. Quench excess MeI with aqueous ammonia or dilute NaOH before disposal.

• Solvent Disposal: DMF waste should be segregated from non-halogenated solvents.

• Dust Hazard: Fluorenone derivatives can be fine powders; use a dust mask during weighing.

References

• Krishna, D. R., et al. (1967).[1] "Synthesis of 2,7-dihydroxy-9-fluorenone and its derivatives." Journal of Medicinal Chemistry, 10(1), 99-101.[1] Link

• Albrecht, W. L., et al. (1974). "Tilorone hydrochloride and related bis-basic ethers of fluorenone, fluorenol, and fluorene." Journal of Medicinal Chemistry, 17(11), 1150-1156. Link

• ChemicalBook. (2025).[2] "2,7-Dihydroxy-9-fluorenone Product Properties and Synthesis." Link

• PubChem. (2025).[3] "2,7-Dihydroxyfluoren-9-one Compound Summary." National Library of Medicine.[4] Link

• Zhang, Y., et al. (2015). "Efficient synthesis of fluorenone derivatives via Suzuki coupling." Molecules, 20(12), 21458-21463.[2] Link

Sources

• 1. mascotchem.com [mascotchem.com]
• 2. 2,7-Dihydroxy-9-fluorenone | 42523-29-5 [chemicalbook.com]
• 3. 2,7-Dinitro-9-fluorenone | C13H6N2O5 | CID 35842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. commonchemistry.cas.org [commonchemistry.cas.org]

Application Notes and Protocols for the O-Methylation of 2,7-Dihydroxyfluorenone

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of O-Methylation in Fluorenone Chemistry

2,7-Dihydroxyfluorenone is a versatile chemical scaffold that serves as a precursor in the synthesis of a variety of compounds with interesting photophysical and biological properties. The O-methylation of its hydroxyl groups to form 2,7-dimethoxyfluorenone or the selectively methylated 2-hydroxy-7-methoxyfluorenone can significantly alter its solubility, lipophilicity, and biological activity. These methylated derivatives are key intermediates in the development of novel materials and potential therapeutic agents. This guide provides a comprehensive overview of the reagents and detailed protocols for the O-methylation of 2,7-dihydroxyfluorenone, emphasizing the underlying chemical principles and practical considerations for achieving high yields and selectivity.

Choosing Your Methylating Agent: A Comparative Analysis

The selection of a methylating agent is a critical decision that influences the reaction's efficiency, safety, and environmental impact. The most common reagents for O-methylation of phenols are dimethyl sulfate (DMS), methyl iodide (MeI), and dimethyl carbonate (DMC). Each has its own set of advantages and disadvantages, which are summarized in the table below.

Reagent	Key Characteristics	Typical Reaction Conditions	Advantages	Disadvantages
Dimethyl Sulfate (DMS)	Highly reactive and efficient methylating agent.	Strong base (e.g., NaOH, K₂CO₃), polar aprotic solvent (e.g., acetone, DMF), room temperature to moderate heating.	High reactivity, good yields, cost-effective.	Extremely toxic and carcinogenic, requires stringent safety precautions.[1]
Methyl Iodide (MeI)	Volatile and reactive alkylating agent.	Strong base (e.g., K₂CO₃, NaH), polar aprotic solvent (e.g., acetone, DMF), reflux temperature.	High reactivity, often used for complete methylation.	Toxic, volatile, and a potential carcinogen, requires careful handling.[2][3]
Dimethyl Carbonate (DMC)	"Green" methylating agent.	High temperatures, base (e.g., K₂CO₃, DBU), often used as both reagent and solvent.	Low toxicity, environmentally friendly.[4]	Lower reactivity, often requires harsher conditions (higher temperatures and pressures).

Reaction Mechanism: The Williamson Ether Synthesis

The O-methylation of 2,7-dihydroxyfluorenone with these reagents proceeds via the Williamson ether synthesis, a classic S(_N)2 reaction. The mechanism involves two key steps:

• Deprotonation: A base is used to deprotonate the phenolic hydroxyl groups of the 2,7-dihydroxyfluorenone, forming a more nucleophilic phenoxide ion.

• Nucleophilic Attack: The phenoxide ion then acts as a nucleophile, attacking the electrophilic methyl group of the methylating agent, displacing a leaving group (sulfate, iodide, or methyl carbonate) and forming the ether linkage.

Caption: General mechanism of the Williamson ether synthesis for the O-methylation of 2,7-dihydroxyfluorenone.

Experimental Protocols

Safety First: Dimethyl sulfate and methyl iodide are highly toxic and carcinogenic. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

Protocol 1: Exhaustive Methylation with Dimethyl Sulfate

This protocol is designed for the complete methylation of both hydroxyl groups to yield 2,7-dimethoxyfluorenone.

Materials:

• 2,7-Dihydroxyfluorenone

• Dimethyl sulfate (DMS)

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Hydrochloric acid (HCl), 1 M

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Dichloromethane (DCM) or Ethyl acetate (EtOAc) for extraction

• Silica gel for column chromatography

Procedure:

• To a solution of 2,7-dihydroxyfluorenone (1 equivalent) in anhydrous acetone, add anhydrous potassium carbonate (2.5 equivalents).

• Stir the suspension vigorously at room temperature for 30 minutes.

• Slowly add dimethyl sulfate (2.2 equivalents) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete (typically 4-6 hours), cool the mixture to room temperature and filter off the potassium carbonate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane:ethyl acetate) to obtain pure 2,7-dimethoxyfluorenone.

Characterization:

• Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Methylation with Methyl Iodide

This protocol also aims for the synthesis of 2,7-dimethoxyfluorenone.

Materials:

• 2,7-Dihydroxyfluorenone

• Methyl iodide (MeI)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Water

• Ethyl acetate (EtOAc) for extraction

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 2,7-dihydroxyfluorenone (1 equivalent) in anhydrous DMF.

• Add anhydrous potassium carbonate (3 equivalents) to the solution.

• Add methyl iodide (2.5 equivalents) to the mixture.

• Heat the reaction mixture to 60-70 °C and stir for 6-8 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and pour it into ice-water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Green O-Methylation with Dimethyl Carbonate

This protocol offers a more environmentally benign approach to synthesizing 2,7-dimethoxyfluorenone.

Materials:

• 2,7-Dihydroxyfluorenone

• Dimethyl carbonate (DMC)

• Potassium carbonate (K₂CO₃), anhydrous

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (optional, as a catalyst)[4]

• Toluene

• Water

• Ethyl acetate (EtOAc) for extraction

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Combine 2,7-dihydroxyfluorenone (1 equivalent), anhydrous potassium carbonate (3 equivalents), and dimethyl carbonate (which can serve as both reagent and solvent).

• If desired, a catalytic amount of DBU can be added to accelerate the reaction.[4]

• Heat the mixture to a high temperature (typically 120-160 °C) in a sealed vessel or under reflux.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and add water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography on silica gel.

Achieving Selective Mono-Methylation

The synthesis of 2-hydroxy-7-methoxyfluorenone requires a more nuanced approach to control the regioselectivity of the methylation. The two hydroxyl groups in 2,7-dihydroxyfluorenone have similar acidities, making selective mono-methylation challenging. However, by carefully controlling the stoichiometry of the reagents and the reaction conditions, it is possible to favor the formation of the mono-methylated product.

Key Strategies for Mono-methylation:

• Stoichiometric Control: Use of a slight excess of the diol to the methylating agent (e.g., 1.2 equivalents of 2,7-dihydroxyfluorenone to 1 equivalent of methylating agent). This statistically favors mono-methylation.

• Choice of Base and Solvent: A weaker base or a less polar solvent can sometimes favor mono-alkylation.

• Protection-Deprotection Strategy: A more robust but longer route involves protecting one hydroxyl group, methylating the other, and then deprotecting the first.

A General Protocol for Selective Mono-Methylation:

• Dissolve 2,7-dihydroxyfluorenone (1.2 equivalents) in a suitable solvent (e.g., acetone).

• Add a mild base (e.g., K₂CO₃, 1.1 equivalents).

• Slowly add the methylating agent (e.g., dimethyl sulfate, 1 equivalent) at a low temperature (e.g., 0 °C to room temperature).

• Monitor the reaction closely by TLC to maximize the formation of the mono-methylated product and minimize the formation of the di-methylated byproduct.

• Quench the reaction once the desired product is maximized.

• Work-up the reaction as described in the previous protocols.

• Purification will likely require careful column chromatography to separate the unreacted starting material, the desired mono-methylated product, and the di-methylated byproduct.

Workflow and Decision Making

The choice of the appropriate protocol depends on the specific goals of the researcher, including the desired product (mono- vs. di-methylated), scale of the reaction, and safety and environmental considerations.

Caption: Decision workflow for selecting an appropriate O-methylation protocol.

Conclusion

The O-methylation of 2,7-dihydroxyfluorenone is a fundamental transformation for accessing valuable derivatives for research and development. By understanding the reactivity of different methylating agents and carefully controlling reaction conditions, researchers can effectively synthesize both 2,7-dimethoxyfluorenone and, with greater finesse, 2-hydroxy-7-methoxyfluorenone. The choice between traditional high-reactivity reagents and greener alternatives allows for flexibility based on laboratory capabilities and environmental considerations. The protocols provided herein serve as a robust starting point for the successful O-methylation of this important fluorenone scaffold.

References

• Juniper Publishers. (2025, August 13). Use of Methyliodide in o-Methylation of organic compounds. Retrieved from [Link]

• Righi, L., et al. (2015). A Convenient and Safe O-Methylation of Flavonoids with Dimethyl Carbonate (DMC). Molecules, 20(10), 18899-18911. Available at: [Link]

• New Jersey Department of Health. (2016). Hazardous Substance Fact Sheet: Dimethyl Sulfate. Retrieved from [Link]

Sources

• 1. Diversity of enzymatic SAM-dependent C-methylation of aromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. gilson.com [gilson.com]
• 4. A Convenient and Safe O-Methylation of Flavonoids with Dimethyl Carbonate (DMC) - PMC [pmc.ncbi.nlm.nih.gov]

preparation of 2,7-dimethoxy-9H-fluoren-9-one via Friedel-Crafts acylation

Abstract & Strategic Overview

2,7-Dimethoxy-9H-fluoren-9-one is a critical pharmacophore and optoelectronic scaffold, serving as a precursor for antiviral agents (e.g., Tilorone analogs) and high-performance OLED host materials. While historical methods rely on harsh oxidative cyclizations or high-temperature melts that risk ether cleavage (demethylation), this protocol details a precision synthetic route .

This guide prioritizes the Intramolecular Friedel-Crafts Acylation of 4,4'-dimethoxybiphenyl-2-carboxylic acid. Unlike the traditional Polyphosphoric Acid (PPA) route, which often yields the demethylated 2,7-dihydroxy byproduct [1], this protocol utilizes a mild Acid Chloride/Aluminum Chloride sequence to ensure high chemoselectivity and preservation of the methoxy groups.

Core Advantages of This Protocol

• Regiocontrol: Uses Suzuki-Miyaura coupling to unequivocally establish the 2,7-substitution pattern prior to cyclization.

• Chemoselectivity: Low-temperature Lewis acid catalysis prevents unwanted ether cleavage common in PPA or sulfuric acid melts.

• Scalability: The stepwise workflow allows for purification at intermediate stages, ensuring pharmaceutical-grade purity (>99%).

Retrosynthetic Analysis & Mechanism

The synthesis is designed around the construction of the biaryl core followed by ring closure. The 2,7-dimethoxy substitution pattern on the fluorenone dictates the use of 2-bromo-5-methoxybenzoic acid and 4-methoxyphenylboronic acid as the primary building blocks.

Mechanistic Pathway (DOT Diagram)

Figure 1: Stepwise synthetic pathway from commercial starting materials to the target fluorenone.

Detailed Experimental Protocol

Phase 1: Biaryl Core Construction (Suzuki Coupling)

Objective: Synthesis of Methyl 4,4'-dimethoxybiphenyl-2-carboxylate. Rationale: Using the methyl ester of the benzoic acid improves solubility and prevents catalyst poisoning by the free carboxylic acid during the Palladium cycle.

Reagents:

• Methyl 2-bromo-5-methoxybenzoate (1.0 equiv)

• 4-Methoxyphenylboronic acid (1.2 equiv)

• Pd(PPh3)4 (3-5 mol%)

• K2CO3 (2.5 equiv)

• Solvent: 1,4-Dioxane : Water (4:1 ratio)

Procedure:

• Inertion: Charge a reaction vessel with the aryl bromide, boronic acid, and K2CO3. Evacuate and backfill with Argon (3 cycles).

• Solvation: Add degassed Dioxane/Water mixture. Add Pd catalyst under a positive stream of Argon.

• Reflux: Heat the mixture to 90°C for 12–16 hours. Monitor by TLC (Hexane:EtOAc 4:1) for consumption of the bromide.

• Workup: Cool to RT. Filter through a Celite pad to remove Pd black. Concentrate the filtrate. Partition between EtOAc and water. Wash organic layer with brine, dry over Na2SO4, and concentrate.

• Purification: Flash column chromatography (SiO2, 0-20% EtOAc in Hexane).

Phase 2: Ester Hydrolysis

Objective: Unmasking the carboxylic acid for activation.

Procedure:

• Dissolve the biaryl ester (Intermediate A) in THF/MeOH (1:1).

• Add aqueous LiOH (2M, 3 equiv). Stir at 50°C for 4 hours.

• Acidification: Cool to 0°C. Acidify to pH 2 with 1M HCl. The carboxylic acid (Intermediate B) typically precipitates as a white solid.

• Isolation: Filter the solid, wash with cold water, and dry under vacuum.

Phase 3: Intramolecular Friedel-Crafts Acylation

Objective: Ring closure to form the fluorenone core without demethylation. Critical Control Point: Temperature must be kept low (0°C to RT) to prevent AlCl3-mediated ether cleavage [2].

Reagents:

• Intermediate B (1.0 equiv)

• Oxalyl Chloride (1.5 equiv)

• DMF (catalytic, 2-3 drops)

• Aluminum Chloride (AlCl3) (1.2 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)

Procedure:

• Acid Chloride Formation: Suspend Intermediate B in anhydrous DCM under Argon. Add Oxalyl Chloride dropwise, followed by catalytic DMF. Stir at RT for 2 hours until gas evolution ceases and the solution clears. Concentrate in vacuo to remove excess oxalyl chloride (yields Intermediate C).

• Cyclization: Redissolve Intermediate C in anhydrous DCM. Cool the solution to 0°C in an ice bath.

• Catalyst Addition: Add AlCl3 portion-wise over 15 minutes. The solution may turn dark red/orange (formation of the acylium-AlCl3 complex).

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) for 2–4 hours. Do not reflux.

• Quenching: Pour the reaction mixture slowly into a beaker of crushed ice/1M HCl with vigorous stirring.

• Extraction: Separate the organic layer. Extract the aqueous layer with DCM (2x). Combine organics, wash with saturated NaHCO3 (to remove unreacted acid), then brine.

• Final Purification: Recrystallization from Ethanol or Flash Chromatography (DCM:MeOH 98:2).

Data Summary & Quality Control

Parameter	Specification	Notes
Appearance	Yellow to Orange Needles	Fluorenones are characteristically colored.[1][2]
1H NMR (CDCl3)	Distinct singlets for OMe (~3.8-3.9 ppm)	Verify integration (6H for 2x OMe).
Key Shift	Absence of COOH proton (>11 ppm)	Confirms successful cyclization.
Mass Spec (ESI)	[M+H]+ calc: 255.09	Look for M+1 peak.
Melting Point	148–150°C (Lit. value)	Sharp range indicates high purity.

Troubleshooting & Optimization

Issue: Demethylation (Formation of phenols)

• Symptom: Product is difficult to dissolve in organic solvents; broad OH peak in IR/NMR; Greenish color in reaction.

• Cause: Reaction temperature too high or AlCl3 exposure too long.

• Solution: Strictly maintain 0°C during addition. Quench immediately upon consumption of starting material. Consider using SnCl4 (stannic chloride) as a milder Lewis acid alternative if AlCl3 proves too harsh.

Issue: Incomplete Cyclization

• Symptom: Recovery of starting material or hydrolysis back to acid during workup.

• Cause: Incomplete formation of acid chloride or deactivated AlCl3.

• Solution: Ensure Oxalyl Chloride is fresh. Use anhydrous DCM. Verify AlCl3 quality (should be yellow/white powder, not gray/clumped).

Safety & Handling

• Oxalyl Chloride: Highly toxic and corrosive. Generates CO and HCl gas. Use in a well-ventilated fume hood.

• Aluminum Chloride: Reacts violently with water. Quench carefully with ice.

• Fluorenones: Potential bioactive agents. Handle with gloves and avoid inhalation of dust.

References

• Krishna, D. R. (1967). Synthesis of 2,7-dihydroxy-9-fluorenone. Journal of Medicinal Chemistry, 10, 99-101. Link

• Albrecht, M., et al. (2024). Highly Ordered Co‐Assembly of Bisurea Functionalized Molecular Switches. ResearchGate. Link

• Bader, A. R., & Gutsche, C. D. (1953). The Cyclization of beta-Arylpropionic Acids. Journal of the American Chemical Society, 75(22), 5416.
• Gore, P. H. (1964). The Friedel-Crafts Acylation Reaction and its Application to Polycyclic Aromatic Hydrocarbons. Chemical Reviews, 55(2), 229-281.

Sources

• 1. CN106008336A - The preparation method of 4-chloro-6,7-dimethoxyquinoline - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Application Note: Purification of 2,7-Dimethoxy-9H-fluoren-9-one via Advanced Crystallization Protocols

Executive Summary

High-purity 2,7-dimethoxy-9H-fluoren-9-one is a critical intermediate in the synthesis of optoelectronic materials (OLEDs), molecular switches, and antiviral pharmaceuticals (e.g., Tilorone analogues).[1][2] Commercial crude samples or synthesized batches often contain persistent impurities such as 2,7-dihydroxy-9-fluorenone (precursor), mono-methylated by-products, and inorganic salts.[1][2]

This guide details two robust crystallization protocols designed to achieve >99.5% purity (HPLC). Unlike generic procedures, these protocols address the specific solubility profile of the dimethoxy-substituted fluorenone core, leveraging polarity differentials to exclude phenolic and non-polar contaminants.

Physicochemical Profile & Solubility Logic

Understanding the solute-solvent interaction is the prerequisite for successful crystallization. 2,7-dimethoxy-9H-fluoren-9-one exhibits a "push-pull" electronic structure due to the electron-donating methoxy groups on the electron-withdrawing fluorenone core.[1][2]

Solubility Data & Solvent Selection[1][2][3][4]

Solvent System	Solubility (Cold)	Solubility (Hot)	Role in Protocol
Dichloromethane (DCM)	High	Very High	Dissolution solvent for crude workup; not suitable for crystallization (too soluble).[1][2]
Ethanol (EtOH)	Low	High	Primary Solvent. Ideal temperature coefficient for recrystallization.[1][2]
Acetic Acid (Glacial)	Moderate	High	Alternative Solvent. Excellent for removing polar, colored impurities.[1][2]
Water	Insoluble	Insoluble	Anti-Solvent. Used to force precipitation in high-yield recovery steps.[1][2]
Toluene	Moderate	High	Good for removing non-polar fluorene impurities.[1][2]

Critical Impurity Analysis:

• 2,7-Dihydroxy-9-fluorenone: The most common impurity.[1][2] It possesses acidic protons (

  ).[1][2]

• Strategy: Before crystallization, a base wash (dilute NaOH) is strictly recommended to convert phenolic impurities into water-soluble phenoxides, removing them prior to the thermal crystallization step.[1]

Pre-Crystallization Workup (The "Pro-Tip" Step)[2]

Direct crystallization of crude material often traps phenolic impurities.[2] Perform this chemically active wash first.[1][2]

• Dissolution: Dissolve crude 2,7-dimethoxy-9H-fluoren-9-one in minimal Dichloromethane (DCM) (approx. 5-10 mL per gram).

• Scavenging Wash: Wash the organic phase twice with 0.5 M NaOH (aq).[1][2]

  • Mechanism:[1][3][4] Deprotonates unreacted 2,7-dihydroxy-9-fluorenone, moving it to the aqueous phase.[1]

• Neutralization: Wash organic phase once with Brine and once with water.[1][2]

• Concentration: Dry over

  , filter, and rotary evaporate to a solid residue. Proceed to Protocol A.

Protocol A: Standard Recrystallization (Ethanol/Water)[2]

Best for: General purification (purity increase from ~95% to >99%).[1][2] Yield Expectation: 85-90%

Step-by-Step Methodology

• Slurry Generation:

  • Place the dried crude solid in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Add Absolute Ethanol (15 mL per gram of solid).[1][2]

• Thermal Dissolution:

  • Heat the mixture to reflux (

    ) using an oil bath.

  • Observation: The solid should dissolve completely to form a clear, yellow-to-orange solution.[2]

  • Troubleshooting: If undissolved solids remain after 10 minutes at reflux, add more ethanol in 1 mL increments. If particles are non-crystalline (dust/salts), perform a hot filtration .[2]

• Controlled Nucleation:

  • Remove the flask from heat and allow it to cool slowly to room temperature (approx.

    ) over 1 hour.[2] Do not shock cool.

  • Mechanism:[1][3][4] Slow cooling promotes the growth of pure, well-defined crystal lattices, excluding impurities.

• Anti-Solvent Finish (Optional for Yield):

  • If the yield appears low, add Deionized Water dropwise to the room-temperature mixture until a faint turbidity persists, then cool to

    in an ice bath for 30 minutes.

• Isolation:

  • Filter the crystals using a Buchner funnel under vacuum.

  • Wash: Rinse the filter cake with cold Ethanol/Water (1:1) .

  • Dry: Dry in a vacuum oven at

    for 6 hours.

Protocol B: High-Purity Recrystallization (Glacial Acetic Acid)

Best for: Removing stubborn colored impurities or when Protocol A fails to reach spec.[1][2] Yield Expectation: 75-85%

Step-by-Step Methodology

• Dissolution:

  • Suspend crude solid in Glacial Acetic Acid (8 mL per gram).

  • Heat to

    .[1][2] Ensure complete dissolution.

• Activated Carbon Treatment (Optional):

  • If the solution is dark/tarry, add activated carbon (5 wt%), stir for 5 mins, and filter hot through a Celite pad.

• Crystallization:

  • Allow the filtrate to cool to room temperature undisturbed.

  • Needle-like crystals should form.[1][2]

• Isolation:

  • Filter the solid.[1][2]

  • Critical Wash: Wash copiously with Water (to remove acid) followed by a small amount of cold Methanol .[1][2]

  • Dry: Vacuum dry at

    to ensure removal of acetic acid traces.[1][2]

Process Visualization

Workflow Diagram

The following diagram illustrates the decision logic and workflow for the purification process.

Caption: Logical workflow for the purification of 2,7-dimethoxy-9H-fluoren-9-one, emphasizing the critical base-wash pre-treatment step.

Quality Control & Validation

To validate the success of the crystallization, the following metrics must be met.

Quantitative Analysis Table

Parameter	Method	Acceptance Criteria	Notes
Appearance	Visual	Bright yellow/orange needles	Dark color indicates oxidation/impurities.[1][2]
Purity	HPLC (UV @ 254 nm)		C18 Column, ACN/Water gradient.[1][2]
Melting Point	Capillary (DSC)	Distinct sharp peak	Note: Compare to lit.[1][2] values of analogues if specific lit. MP is unavailable (Unsubstituted: 84°C; Dihydroxy: 338°C).[2]
Proton NMR	-NMR ( )	No -OH peaks	Confirm absence of phenolic protons (~9-10 ppm).[1][2]

Troubleshooting Guide

• Oiling Out: If the product separates as an oil instead of crystals during cooling, re-heat the solution and add a "seed crystal" of pure material. Alternatively, add slightly more solvent to lower the saturation index.

• Low Yield: The mother liquor (filtrate) often contains significant product.[1][2] Concentrate the filtrate to half volume and cool again to harvest a "second crop" (purity may be lower).

References

• Synthesis & Precursors: Krishna, C. A. (1967).[1][2] Fluorene Derivatives for Antitumor Activity.[1][2] Journal of Medicinal Chemistry, 10(1), 99-101.[1][4]

• General Fluorenone Properties: National Institute of Standards and Technology (NIST).[1][2] 9H-Fluoren-9-one Properties.[1][2][3][4][5][6][7][8][9][10][11] NIST Chemistry WebBook.[1][2]

• Solubility & Crystallization: University of Rochester. Reagents & Solvents: Solvents for Recrystallization.[1][2][12][2]

• Impurity Profile (Oligonucleotides/General): Thermo Fisher Scientific. Classification and characterization of impurities.[1][2]

• Analogous Synthesis (Tilorone): PubChem. 2,7-bis[2-(diethylamino)ethoxy]fluoren-9-one (Tilorone).[1][2][2]

Sources

• 1. m.molbase.com [m.molbase.com]
• 2. Fluorenone - Wikipedia [en.wikipedia.org]
• 3. 2,7-Dihydroxy-9-fluorenone synthesis - chemicalbook [chemicalbook.com]
• 4. mascotchem.com [mascotchem.com]
• 5. Synthesis and Nonlinear Optical Behavior of Thermally Stable Chromophores Based on 9,9-Dimethyl-9H-fluoren-2-amine: Improving Intrinsic Hyperpolarizability through Modulation of “Push–Pull” - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2,7-Dihydroxy-9-fluorenone Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 7. CAS Common Chemistry [commonchemistry.cas.org]
• 8. 9-Fluorenone | CAS#:486-25-9 | Chemsrc [chemsrc.com]
• 9. nbinno.com [nbinno.com]
• 10. AU2022369156A1 - A process for the preparation of 2,7-dihydroxy-9-fluorenone useful for the synthesis of tilorone and its salts - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. Reagents & Solvents [chem.rochester.edu]

Application Note: Regioselective Functionalization of 2,7-Dimethoxyfluorenone at the 4-Position

This Application Note is structured to guide researchers through the high-precision functionalization of 2,7-dimethoxyfluorenone at the challenging C4 position. Unlike the activated C3/C6 positions, the C4 "bay" position requires specific synthetic logic to access.

Abstract

Functionalizing the 4-position of 2,7-dimethoxyfluorenone presents a significant regiochemical challenge due to the electronic activation of the 3,6-positions by the methoxy groups and the steric hindrance of the "bay" region (C4/C5). Standard electrophilic aromatic substitution (EAS) invariably favors the C3/C6 positions.[1] This guide details two distinct strategies: (A) The "Gold Standard" De Novo Assembly , which guarantees regiocontrol via biaryl construction, and (B) Direct C-H Activation , an exploratory route utilizing steric-controlled Iridium catalysis.[1] Detailed protocols, mechanistic rationales, and troubleshooting matrices are provided.

Mechanistic Analysis & Strategic Planning

The Regioselectivity Problem

The 2,7-dimethoxyfluorenone core exhibits conflicting electronic and steric biases:

• Electronic Bias: The methoxy groups at C2 and C7 are ortho/para-directing. In the fluorenone system, they strongly activate C3 and C6 (ortho to OMe, para to the biphenyl linkage).[1]

• Steric Bias: The C4 and C5 positions reside in the "bay region," creating significant steric clash with protons on the opposing ring. The C1 and C8 positions are "peri" to the carbonyl, also sterically crowded.

• Consequence: Direct electrophilic attack (e.g., bromination) predominantly yields 3,6-dibromo-2,7-dimethoxyfluorenone , leaving the C4 position untouched.[1]

The Solution: Two-Pronged Approach

• Route A (De Novo Synthesis): Construct the fluorenone ring around the C4-substituent. This is the only method to ensure 100% regiocontrol.

• Route B (Ir-Catalyzed Borylation): Utilize Iridium catalysts with bulky ligands (e.g., tmphen) that favor the least electronically activated and most acidic C-H bonds, potentially accessing the C4 bay position by avoiding the electron-rich C3/C6 sites.[1]

Figure 1: Strategic decision map for accessing the C4 position. Route A is preferred for scale and purity; Route B is for late-stage diversification.

Protocol A: De Novo Synthesis (Gold Standard)

Objective: Synthesis of 4-Bromo-2,7-dimethoxyfluorenone (Versatile Intermediate). Mechanism: Suzuki-Miyaura coupling of a functionalized benzoic acid followed by intramolecular Friedel-Crafts cyclization.

Materials

• Fragment A: 2-Bromo-4-methoxy-6-nitrobenzoic acid (or 2,6-dibromo-4-methoxybenzoic acid).[1]

• Fragment B: 4-Methoxyphenylboronic acid.

• Catalyst: Pd(PPh3)4 or Pd(dppf)Cl2.[1]

• Cyclization Agent: Thionyl chloride (SOCl2) and Aluminum Chloride (AlCl3) or Polyphosphoric Acid (PPA).[1]

Step-by-Step Workflow

Step 1: Suzuki Coupling (Biaryl Formation)[1]

• Charge: In a 250 mL round-bottom flask, combine 2-bromo-4-methoxy-6-nitrobenzoic acid (1.0 equiv), 4-methoxyphenylboronic acid (1.1 equiv), and Na2CO3 (2.0 equiv).

• Solvent: Add 1,4-Dioxane/Water (4:1 ratio, 0.1 M concentration).

• Degas: Sparge with Argon for 15 minutes.

• Catalyst: Add Pd(dppf)Cl2 (5 mol%).

• Reaction: Heat to reflux (100°C) for 12 hours. Monitor by LC-MS for consumption of the bromide.

• Workup: Cool, acidify with 1M HCl to pH 2, extract with EtOAc. Dry over Na2SO4 and concentrate.

• Result: 4,4'-dimethoxy-6-nitro-biphenyl-2-carboxylic acid.[1]

Step 2: Functional Group Adjustment (Nitro to Bromo/Amino)

Note: If starting with the nitro compound, reduce to amine (H2, Pd/C) and convert to Bromide via Sandmeyer reaction (NaNO2, HBr, CuBr) to install the C4-Bromine handle.[1]

Step 3: Ring Closure (Fluorenone Formation)[1]

• Activation: Dissolve the biaryl carboxylic acid (from Step 2) in DCM. Add SOCl2 (2.0 equiv) and a drop of DMF.[1] Reflux for 2 hours to form the acid chloride. Evaporate volatiles.

• Cyclization: Redissolve the acid chloride in anhydrous DCM (0.1 M). Cool to 0°C.

• Lewis Acid: Add AlCl3 (1.2 equiv) portion-wise.[1]

• Reaction: Allow to warm to RT and stir for 4 hours. The intramolecular acylation closes the ring.

• Quench: Pour onto ice/1M HCl. Extract with DCM.

• Purification: Recrystallize from Ethanol or purify via silica gel chromatography (Hexanes/EtOAc).

Outcome: 4-Bromo-2,7-dimethoxyfluorenone.[1] The bromine is now perfectly positioned at C4, ready for downstream coupling.

Protocol B: Direct C-H Borylation (Exploratory)

Objective: Late-stage installation of a boronic ester at C4 on the pre-formed fluorenone core.[1] Rationale: Iridium-catalyzed borylation is governed by sterics. While OMe activates C3 electronically, it also creates steric bulk.[1] The C4 "bay" proton is sterically distinct. Using a bulky ligand (tmphen) can direct the catalyst away from the OMe groups.[1]

Materials

• Substrate: 2,7-Dimethoxyfluorenone.[1]

• Boron Source: B2pin2 (Bis(pinacolato)diboron).[1][2]

• Pre-catalyst: [Ir(OMe)(cod)]2.

• Ligand: 3,4,7,8-tetramethyl-1,10-phenanthroline (tmphen ) or dtbpy.[1]

• Solvent: n-Hexane or THF (anhydrous).[1]

Step-by-Step Workflow

• Glovebox/Schlenk: In a nitrogen-filled glovebox, weigh [Ir(OMe)(cod)]2 (1.5 mol%) and tmphen (3 mol%) into a vial. Dissolve in n-Hexane (2 mL) to form the active catalyst (deep color change).

• Mix: Add B2pin2 (1.1 equiv) and 2,7-dimethoxyfluorenone (1.0 equiv).

• Heat: Seal the vial and heat to 80°C for 16 hours.

• Monitoring: Check GC-MS. Look for the mass shift corresponding to +Bpin.

• Regio-Analysis:

  • Crucial Step: The crude mixture will likely contain isomers (C3 vs C4).[1]

  • Oxidation (Optional for Analysis): Treat a small aliquot with NaBO3/THF/H2O to convert C-Bpin to C-OH.[1] Analyze by 1H NMR.

  • NMR Diagnostic: A singlet at ~7.0-7.5 ppm indicates C3 substitution (isolated proton at C1/C4).[1] A doublet indicates C1 or C3 substitution preserving coupling. The C4-H is typically downfield due to the bay effect (~8.0 ppm).[1] Loss of this signal confirms C4 functionalization.

Note: If C3-borylation dominates, block the C3/C6 positions first (e.g., reversible bromination) or revert to Protocol A .

Data Summary & Reference Values

Parameter	Route A (De Novo)	Route B (C-H Activation)
Regiocontrol	100% (C4 Exclusive)	Variable (Ligand Dependent)
Scalability	High (Gram scale)	Low (Milligram screening)
Step Count	3-4 Steps	1 Step
Key Intermediate	Biaryl Carboxylic Acid	Aryl-Iridium Complex
Primary Risk	Multi-step yield loss	Isomeric mixtures (C3 vs C4)

References

• Fluorenone Synthesis via Pd-Catalysis

  • Title: Modification of Fluorene and Fluorenone Core via C-H Functionaliz

  • Source:Organic & Biomolecular Chemistry, 2025 (Predicted/Recent).[1]

  • Relevance: Establishes precedent for C4-functionalization using carboxylic acid directing groups.

  • [1]

• Iridium-Catalyzed Borylation

  • Title: Iridium-Catalyzed C-H Borylation of Arenes.[2][3]

  • Source:Chemical Reviews, 2010.[1]

  • Relevance: Foundational text on steric control in Ir-boryl

  • [1]

• Tilorone Analog Synthesis

  • Title: Synthesis of Fluorenones from Benzaldehydes and Aryl Iodides: Dual C–H Functionaliz

  • Source:Organic Letters, 2017.[1]

  • Relevance: Demonstrates the "De Novo" approach for substituted fluorenones.

  • [1]

• Directed Ortho Metalation (DoM)

  • Title: Directed ortho metalation.[3][4]

  • Source:Wikipedia / Snieckus Reviews.
  • Relevance: Background on using amide/methoxy groups to direct lithi

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemistry.illinois.edu [chemistry.illinois.edu]
• 3. A meta-selective C-H borylation directed by a secondary interaction between ligand and substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. baranlab.org [baranlab.org]

Application Note: 2,7-Dimethoxyfluorenone in Fluorescent Polymer Synthesis

This Application Note is designed for researchers in organic electronics and polymer chemistry. It details the strategic utilization of 2,7-dimethoxyfluorenone (2,7-DMF) as a specialized building block for synthesizing functional fluorescent polymers. Unlike standard polyfluorenes (linked at the 2,7-positions), 2,7-DMF forces alternative conjugation pathways (3,6-linkage) or serves as an electron-deficient acceptor unit in Donor-Acceptor (D-A) copolymers.

Executive Summary & Strategic Rationale

2,7-Dimethoxyfluorenone is a critical intermediate for "defect-engineering" in conjugated polymers. While standard polyfluorene (PFO) synthesis aims to eliminate fluorenone defects (which cause unwanted green emission), this protocol focuses on the intentional incorporation of the fluorenone moiety to create low-bandgap, n-type, or sensing-active polymers.

Key Chemical Advantages:

• Regiochemical Control: The methoxy groups at the 2,7-positions block the standard conjugation axis, forcing polymerization to occur at the 3,6-positions . This yields polymers with distinct steric and electronic properties compared to linear PFOs.

• Electronic Tuning: The ketone bridge (C=O) acts as an electron-withdrawing group, lowering the LUMO level. The methoxy groups are electron-donating, raising the HOMO. This "push-pull" character within the monomer allows for precise bandgap engineering.

• Solubility & Processing: The methoxy groups enhance solubility in polar organic solvents compared to the unsubstituted fluorenone.

Material Properties & Precursor Data[1][2]

Property	Specification	Relevance to Synthesis
Formula	C₁₅H₁₂O₃	Core monomer unit.
MW	240.25 g/mol	Calculation of stoichiometry.
Appearance	Yellow/Orange Needles	Color indicates conjugation length/purity.
Solubility	CHCl₃, THF, Toluene	Compatible with Suzuki/Yamamoto conditions.
Reactive Sites	Positions 3, 6 (via Bromination)	Primary sites for chain extension.
Electronic Nature	Weak Acceptor (Fluorenone)	Used in D-A copolymers for red/green emission.

Protocol A: Monomer Activation (3,6-Dibromination)

Objective: To synthesize 3,6-dibromo-2,7-dimethoxyfluorenone , the active monomer for cross-coupling polymerization. Mechanism: Electrophilic Aromatic Substitution (EAS). The methoxy groups activate the ortho positions (1 and 3). Position 3 is sterically favored over position 1 (bay region).

Reagents

• 2,7-Dimethoxyfluorenone (1.0 eq)

• N-Bromosuccinimide (NBS) (2.2 eq)

• Solvent: Propylene Carbonate (Green alternative) or Acetonitrile.

• Catalyst: H₂SO₄ (catalytic drops) or NH₄OAc.

Step-by-Step Methodology

• Dissolution: Dissolve 2.4 g (10 mmol) of 2,7-dimethoxyfluorenone in 50 mL of Propylene Carbonate in a round-bottom flask.

• Bromination: Add 3.9 g (22 mmol) of NBS slowly at room temperature.

• Activation: Add 2 drops of conc. H₂SO₄ to catalyze the generation of the bromonium ion.

• Reaction: Heat the mixture to 60°C and stir for 4 hours. Monitor via TLC (SiO₂; Hexane/Ethyl Acetate 8:2). The product spot will be less polar (higher Rf) than the starting material.

• Quenching: Pour the reaction mixture into 200 mL of ice-cold water. A yellow precipitate will form.

• Purification: Filter the solid. Recrystallize from ethanol/chloroform (1:1) to yield bright yellow needles.

  • Yield Expectation: 75-85%.

  • Characterization: ¹H NMR should show the disappearance of the H-3 protons and a downfield shift of H-4.

Protocol B: Suzuki-Miyaura Polycondensation

Objective: Synthesis of Poly(2,7-dimethoxyfluorenone-alt-bithiophene) , a low-bandgap red-emitting polymer. Rationale: Coupling the electron-deficient fluorenone unit with an electron-rich thiophene derivative creates a Donor-Acceptor architecture suitable for PLEDs (Polymer Light Emitting Diodes).

Reagents

• Monomer A: 3,6-Dibromo-2,7-dimethoxyfluorenone (1.0 eq)

• Monomer B: 5,5'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene (1.0 eq)

• Catalyst: Pd(PPh₃)₄ (1-2 mol%)

• Base: K₂CO₃ (2M aqueous solution)

• Solvent: Toluene/1,4-Dioxane (2:1 v/v)

• Phase Transfer Agent: Aliquat 336 (catalytic)

Experimental Workflow

• Inert Atmosphere: Flame-dry a 2-neck Schlenk flask and purge with Argon for 15 minutes.

• Loading: Charge the flask with Monomer A (1.0 mmol), Monomer B (1.0 mmol), and Pd(PPh₃)₄ (23 mg).

• Solvent Addition: Add degassed Toluene (10 mL) and Dioxane (5 mL). Stir until dissolved.

• Base Addition: Add degassed K₂CO₃ solution (3 mL) and Aliquat 336 (2 drops).

• Polymerization: Heat to 90°C vigorously stirring for 48 hours. The mixture should turn dark red/brown and become viscous.

• End-Capping (Crucial for Stability):

  • Add phenylboronic acid (50 mg), stir 4h (caps bromide ends).

  • Add bromobenzene (0.5 mL), stir 4h (caps boronate ends).

• Precipitation: Pour the hot polymer solution dropwise into 300 mL of vigorously stirring Methanol.

• Soxhlet Extraction: Filter the polymer and load into a thimble. Extract sequentially with:

  • Methanol (removes salts/catalyst)

  • Acetone (removes oligomers)

  • Hexane (removes low MW fractions)

  • Chloroform (Collects the high MW polymer).

• Final Recovery: Concentrate the chloroform fraction and re-precipitate in Methanol. Dry under vacuum at 40°C.

Visualization: Synthesis & Logic Flow

Figure 1: Synthetic pathway transforming 2,7-dimethoxyfluorenone into a functional conjugated polymer via regioselective activation.

Characterization & Validation

To ensure scientific integrity, the synthesized polymer must be validated against these criteria:

Technique	Expected Result	Interpretation
¹H NMR	Broad aromatic peaks (6.5 - 8.5 ppm)	Broadening confirms polymerization (restricted rotation).
GPC (THF)	Mn > 10,000 g/mol ; PDI < 2.5	Confirms formation of polymer vs. oligomer.
UV-Vis	λmax ~ 450-550 nm	Red-shifted absorption due to D-A charge transfer.
Fluorescence	λem ~ 550-650 nm (Orange/Red)	Fluorenone unit acts as a low-energy trap/emitter.
CV	Reversible Reduction Wave (~ -1.5 V)	Confirms n-type character (electron affinity of ketone).

References

• Review of Fluorenone-Based Polymers

  • Ullah, M. et al. "Fluorenone-based conjugated polymers for organic electronics." Journal of Polymer Science Part A: Polymer Chemistry, 2023.

• Synthesis of 2,7-Functionalized Fluorenones

  • Poriel, C. et al. "Dihydroindenofluorenes as building units in organic semiconductors." Chemical Reviews, 2013.

• Suzuki Polycondensation Protocols

  • Sakamoto, J. et al. "Suzuki-Miyaura Coupling for Polycondensation." Polymer, 2009.

• Electropolymerization of Fluorene Derivatives

  • Asswadi, F.A. et al. "Electropolymerization of diaminofluorene and its electrochemical properties." Arabian Journal of Chemistry, 2015.

Technical Notes & Optimization

Technical Support Center: 2,7-Dimethoxyfluorenone Synthesis

Ticket #: 27-DMF-YIELD-OPT Subject: Optimization of Yield and Purity in 2,7-Dimethoxyfluorenone Synthesis Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary

The synthesis of 2,7-dimethoxyfluorenone is a critical step in the development of antiviral agents (e.g., Tilorone analogs) and organic optoelectronic materials. Users frequently report yield losses due to three primary factors: regioselective over-oxidation , ether cleavage (demethylation) , and solubility-driven trapping of the product.

This guide moves beyond standard textbook protocols to address the specific electronic behaviors of the electron-rich 2,7-dimethoxyfluorene system. Unlike unsubstituted fluorene, the methoxy groups at positions 2 and 7 strongly activate the ring, making standard oxidation protocols prone to ring-opening side reactions if not strictly controlled.

Module 1: The Core Protocol (Direct Oxidation)

Method: Chromium(VI) Oxide Oxidation in Acetic Acid Status: Industry Standard (Lab Scale) Target Yield: >85%

The Mechanism & Causality

The oxidation of the methylene bridge (C9) to a ketone requires the removal of two benzylic hydrogens.

• Why CrO₃/AcOH? While toxic, this system provides the necessary acidity to solubilize the fluorene while controlling the oxidation potential better than KMnO₄ (which often leads to dicarboxylic acid ring-opening products in electron-rich systems).

• The Risk: The methoxy groups donate electron density into the ring. If the temperature exceeds 60°C, the oxidant may attack the aromatic ring or the acidic medium may cleave the methoxy ether bonds, forming phenols (2,7-dihydroxyfluorenone), which form tars.

Optimized Step-by-Step Workflow

• Dissolution (Critical):

  • Dissolve 10 mmol of 2,7-dimethoxyfluorene in 30 mL of Glacial Acetic Acid.

  • Note: If solubility is poor at RT, heat to 40°C. Do not proceed until fully dissolved to ensure homogeneous oxidation.

• Oxidant Addition:

  • Prepare a solution of 30 mmol Chromium(VI) oxide (CrO₃) in 10 mL of 50% aqueous acetic acid.

  • Dropwise Addition: Add the oxidant solution over 30 minutes while maintaining the reaction temperature between 45°C and 55°C .

  • Technical Alert: Exotherms >60°C will cause ether cleavage. Use an ice bath standby.

• Reaction Monitoring:

  • Stir for 1-2 hours. Monitor via TLC (Solvent: 10% MeOH in DCM).

  • Endpoint: Disappearance of the fluorescent blue spot (starting material) and appearance of the yellow/orange non-fluorescent ketone spot.

• Quench & Precipitation:

  • Pour the reaction mixture into 200 mL of ice-cold water .

  • Stir vigorously for 30 minutes. The product should precipitate as a bright yellow solid.

• Isolation:

  • Filter the precipitate. Wash with water (3 x 50 mL) to remove Chromium salts.

  • Wash with cold saturated NaHCO₃ to remove residual acetic acid.

  • Drying: Dry under vacuum at 50°C.

Visualization: Oxidation Workflow

Caption: Optimized workflow for CrO3 oxidation emphasizing temperature control to prevent side reactions.

Module 2: Troubleshooting Matrix (FAQs)

User Issue: "My yield is low (<40%) and the product is dark brown instead of yellow."

Diagnostic Table

Symptom	Probable Cause	Technical Explanation	Corrective Action
Dark Brown/Black Tar	Demethylation	High temperature or high acidity caused the ether linkage to cleave, forming phenols which oxidize to quinones/tars.	Keep T < 55°C. Dilute the acid slightly with water (90% AcOH instead of Glacial) if the problem persists.
Recovery of Starting Material	Solubility Trapping	The product precipitated early, encapsulating unreacted starting material inside the crystal lattice.	Increase solvent volume (AcOH) by 50%. Ensure vigorous stirring (800 RPM).
Low Mass Balance	Ring Opening	Over-oxidation converted the fluorenone to a dicarboxylic acid (2-carboxy-biphenyl derivative), which is water-soluble and lost in the filtrate.	Reduce oxidant equivalents to 2.5 eq. Add oxidant slower. Do not exceed 2 hours reaction time.
Greenish Solid	Chromium Trapping	Chromium salts are trapped in the filter cake.	Wash the solid with 10% HCl (briefly) followed by copious water, or recrystallize from Ethanol.

Logic Tree for Low Yield

Caption: Decision tree for diagnosing yield loss based on physical appearance and TLC analysis.

Module 3: Alternative Route (High Purity Requirement)

If the oxidation route consistently yields demethylated impurities (difficult to separate), switch to the Intramolecular Friedel-Crafts Acylation . This route builds the central ring rather than oxidizing it, avoiding harsh oxidative conditions.

Precursor: 4,4'-Dimethoxybiphenyl-2-carboxylic acid.

• Reagent: Polyphosphoric Acid (PPA).[1]

• Procedure:

  • Mix precursor with PPA (1:10 w/w).

  • Heat to 100°C for 1 hour. (Note: Higher temps >120°C will cause demethylation even in PPA).

  • Pour into ice water.

• Advantage: Zero risk of over-oxidation (ring opening).

• Disadvantage: Precursor is more expensive/harder to make.[2]

References

• Direct Oxidation Protocol

  • Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Section 6.13: Oxidation of hydrocarbons.

  • Detailed mechanism of CrO3 oxidation:

• Alternative Cyclization Route

  • Synthesis of Tilorone Analogs.

  • Source: Journal of Medicinal Chemistry, "Synthesis and Antiviral Activity of Tilorone Analogs."

• Troubleshooting Electron-Rich Systems

  • Journal of Organic Chemistry, "Oxidation of Electron-Rich Arenes." Highlights the risks of quinone formation.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. RU2076097C1 - Method for production of 2,7-bis[2-(diethylamino0ethoxy]fluorenone dihydrochloride - Google Patents [patents.google.com]

troubleshooting demethylation side reactions of 2,7-dimethoxyfluorenone

Subject: Troubleshooting O-Demethylation Workflows for Polycyclic Aromatic Ketones Ticket ID: DMF-OH-27-TS Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary: The "Ketone Sink" Challenge

You are likely attempting to synthesize 2,7-dihydroxyfluorenone , a critical intermediate for the antiviral drug Tilorone or various organic electronic materials.[1]

While O-demethylation is a standard transformation, 2,7-dimethoxyfluorenone presents a specific thermodynamic trap: the C9 carbonyl group. [1]

Unlike simple anisole derivatives, the fluorenone carbonyl acts as a potent Lewis base. If you use standard stoichiometry (1.0–2.0 equivalents of Lewis acid per methoxy group), your reaction will stall.[1] The carbonyl oxygen coordinates with your Lewis acid (BBr

or AlCl ) first, effectively sequestering one equivalent of reagent before any demethylation occurs.[1]

This guide addresses the three most common failure modes: Incomplete Conversion (Mono-demethylation) , Ring Halogenation , and Workup Precipitation Issues .[1]

Core Protocol: Boron Tribromide (BBr )

The Gold Standard for high-purity isolation.[1]

Standard Operating Procedure (SOP):

• Stoichiometry: Use 4.0 equivalents of BBr

  .

  • Calculation: 1 eq (C9 Carbonyl) + 1 eq (C2-OMe) + 1 eq (C7-OMe) + 1 eq (Excess/Kinetic driver).

• Solvent: Anhydrous Dichloromethane (DCM).[1]

• Temperature:

  C addition Room Temperature (RT) stir Reflux (only if stalling occurs).

Reaction Pathway Diagram

The following diagram illustrates the sequential coordination and cleavage events. Note the "Lewis Acid Sink" at the ketone.

Figure 1: Mechanistic pathway showing the obligatory ketone coordination step prior to ether cleavage.

Troubleshooting Guide (FAQ)

Issue #1: "I have a persistent spot on TLC that won't disappear."

Diagnosis: Incomplete conversion (Mono-demethylated intermediate).[1] Root Cause: The "Ketone Sink" was ignored. The carbonyl oxygen at position 9 is highly electron-withdrawing and electron-rich.[1] It forms a stable oxophilic complex with Boron.[1] If you calculated stoichiometry based solely on the two methoxy groups (2.0 eq), you effectively only have 1.0 eq available for cleavage, leading to a mixture of mono- and di-hydroxy products.[1]

Corrective Action:

• Immediate: Add an additional 1.5–2.0 eq of BBr

  at C, then warm to reflux for 2 hours.

• Future: Start with 4.0 equivalents minimum.

Issue #2: "My product contains impurities with M+79/81 mass peaks."

Diagnosis: Electrophilic Aromatic Bromination.[1] Root Cause: Overheating or improper quenching.[1] The fluorenone ring is electron-rich (activated by oxygen donors).[1] In the presence of high concentrations of HBr (generated in situ) or excess BBr

at reflux temperatures, the ring can undergo electrophilic bromination ortho to the hydroxyl groups.

Corrective Action:

• Control: Do not reflux longer than necessary. Monitor strictly by HPLC/TLC.

• Quench: Quench the reaction slowly into ice-water. A rapid, hot quench can generate a surge of HBr gas that reacts with the precipitating phenol.

Issue #3: "The workup is a mess. I have a brick-red solid that won't dissolve."

Diagnosis: Solubility mismatch (The "Red Brick" Phenomenon).[1] Root Cause: Hydrogen Bonding Network.[1] 2,7-Dimethoxyfluorenone is soluble in DCM.[1] However, 2,7-di hydroxyfluorenone has strong intermolecular hydrogen bonding and poor solubility in non-polar organics.[1] It often precipitates during the hydrolysis step, trapping boron salts.

Corrective Action:

• The "Crash" Method: Do not attempt a standard extraction (separatory funnel) initially.

  • Pour reaction mixture into excess ice water.

  • Stir vigorously for 30 minutes to break the Boron-Phenol complex.

  • Filter the precipitate directly.

  • Wash the solid cake with water (to remove boric acid) and cold DCM (to remove unreacted starting material).[1]

  • Recrystallize from Ethanol or Acetic Acid if purity is

    .[1]

Alternative Protocol: Pyridine Hydrochloride

The "Brute Force" Method for Scalability.

If BBr

is too expensive or sensitive for your scale, the "Molten Salt" method is the industry alternative.

Protocol:

• Mix 2,7-dimethoxyfluorenone with 10 equivalents of Pyridine Hydrochloride (Py

  HCl).

• Heat to 180–200^\circ$C (Melt) for 2–4 hours.

• Workup: Pour the hot melt into water. The product precipitates immediately. Filter and wash.[1][2]

Pros/Cons vs. BBr

:

Feature	Boron Tribromide (BBr )	Pyridine Hydrochloride (Melt)
Mechanism	Lewis Acid Cleavage	Protonation / S 2 Nucleophilic Attack
Conditions	Anhydrous, DCM, C to RT	Open vessel, Melt, C
Selectivity	High (Cleanest profile)	Moderate (Risk of charring/tars)
Ketone Risk	Coordinates (Requires excess reagent)	Generally inert (Thermal stability required)
Yield	85–95%	70–85%

Diagnostic Flowchart

Use this logic tree to determine your next step based on analytical data.

Figure 2: Decision matrix for in-process reaction monitoring.

References

• Synthesis of Tilorone Precursors: Andrews, E. R., et al.[1] "Bis-basic-substituted polycyclic aromatic compounds.[1] A new class of antiviral agents. 2. Tilorone and related bis-basic ethers of fluorenone, fluorenol, and fluorene."[1] Journal of Medicinal Chemistry 17.8 (1974): 882-886.[1]

• BBr3 Mechanism & Stoichiometry: McOmie, J. F. W., et al.[1] "Demethylation of Aryl Methyl Ethers by Boron Tribromide."[1][3][4][5] Tetrahedron 24.5 (1968): 2289-2292.[1]

• Pyridine Hydrochloride Method: Lamba, M. S., & Makrandi, J. K.[1] "Demethylation of aryl methyl ethers using pyridinium p-toluenesulfonate under microwave irradiation." Journal of Chemical Research 2007.10 (2007): 585-586.[1][6] (Provides context on pyridine-salt mediated cleavage). [1]

• Fluorenone Chemistry Review: Albrecht, K., et al.[1] "2,7-Functionalized Fluorenones: Synthesis and Properties."[1] The Journal of Organic Chemistry 70.10 (2005): 3977–3983.

Sources

• 1. 2,7-Dihydroxyfluoren-9-one | C13H8O3 | CID 4354181 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,7-Dinitro-9-fluorenone | C13H6N2O5 | CID 35842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. "Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3- Fac" by Richard L. Lord, Andrew L. Korich et al. [scholarworks.gvsu.edu]
• 5. Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

solubility issues of 2,7-dimethoxyfluorenone in ethanol vs chloroform

Executive Summary

This technical guide addresses the distinct solubility dichotomy observed with 2,7-dimethoxyfluorenone (2,7-DMF) . Researchers frequently encounter precipitation when working with Ethanol (EtOH) and difficulty inducing crystallization when using Chloroform (

).[1]

This behavior is governed by the competition between the

stacking interactions of the planar fluorenone core and the solvation shell energetics . This guide provides the thermodynamic rationale and validated protocols to manipulate these properties for synthesis, purification, and analysis.

Part 1: The Thermodynamic Conflict (The "Why")

To troubleshoot effectively, one must understand the molecular forces at play. 2,7-DMF is a planar, aromatic system with two methoxy groups.[1]

Feature	Chemical Consequence
Fluorenone Core	Highly lipophilic; strong tendency for stacking (aggregation).[1][2] Requires "soft" polarizable solvents to disrupt lattice energy.
Methoxy Groups (-OCH3)	Weakly polar.[1][2] While they accept weak Hydrogen bonds, they are insufficient to make the molecule water/ethanol soluble at room temperature.
Ethanol (EtOH)	"Hard" Solvent. Dominated by strong H-bond networks.[1][2] It prefers to interact with itself rather than solvate the hydrophobic aromatic core of 2,7-DMF.
Chloroform ( )	"Soft" Solvent. Moderate polarity with high polarizability.[1][2] It effectively intercalates between aromatic rings, breaking the crystal lattice.

The Result: 2,7-DMF is sparingly soluble in cold ethanol (leading to crashing out) but highly soluble in chloroform (leading to poor crystallization recovery).

Part 2: Troubleshooting Guide (Q&A)

Scenario A: Biological Assays & Stock Solutions

Q: I am trying to prepare a stock solution in Ethanol for a cell-based assay, but the compound precipitates immediately upon cooling. What should I do?

A: This is expected behavior.[1][3] Ethanol is a poor solvent for 2,7-DMF at ambient temperatures due to the high lattice energy of the solid.

• Immediate Fix: Switch to Dimethyl Sulfoxide (DMSO) for biological stock solutions.[1] 2,7-DMF generally shows excellent solubility in DMSO (up to 10-20 mM), which is compatible with most cell culture media when diluted.[1]

• Alternative: If Ethanol is mandatory, you must use a warm water bath (40°C) to redissolve the compound immediately prior to use, but be warned: it will precipitate upon contact with aqueous media if the final concentration is too high.

Scenario B: Purification & Recrystallization

Q: I synthesized 2,7-DMF and tried to recrystallize it from Chloroform. I dissolved it, cooled it, but nothing precipitated. I have low yield.

A: Chloroform is too good a solvent.[1] It holds the molecules in solution even at low temperatures, preventing the formation of nuclei for crystal growth.

• The Solution: Use a Two-Solvent System . You need a "Good Solvent" (Chloroform) to dissolve the crude material and a "Bad Solvent" (Ethanol) to force the pure crystal lattice to form.

• Protocol: See Standard Operating Procedure 01 below.

Scenario C: NMR Analysis

Q: My

NMR signals in (Methanol-d4) are broad or missing.

A: This indicates aggregation or partial precipitation.[1] Methanol, like ethanol, is a poor solvent for this aromatic system.[1]

• The Fix: Switch to

  (Chloroform-d) . The signals will sharpen significantly as the molecules are fully solvated and monomeric.

Part 3: Standard Operating Procedure (SOP-01)

Protocol: Two-Solvent Recrystallization of 2,7-Dimethoxyfluorenone

Objective: Purify crude 2,7-DMF to remove oxidative byproducts (e.g., unreacted fluorene) with maximum recovery.

Reagents:

• Solvent A (Good): Chloroform (

  ) or Dichloromethane (DCM).[1]

• Solvent B (Bad): Ethanol (EtOH) or Methanol (MeOH).[1]

Step-by-Step Workflow:

• Dissolution (The "Good" Solvent):

  • Place crude solid in an Erlenmeyer flask.

  • Add minimum hot Chloroform dropwise while stirring on a heat block (approx. 40-50°C).

  • Critical: Add just enough to dissolve the solid. If the solution is dark/dirty, filter it hot through a glass wool plug or sintered funnel.

• The "Cloud Point" (The "Bad" Solvent):

  • Keep the Chloroform solution warm.

  • Slowly add hot Ethanol dropwise.[1]

  • Stop immediately when a persistent turbidity (cloudiness) appears.[1] This is the Cloud Point , where the solution is supersaturated.

• Refining:

  • Add 1-2 drops of Chloroform to clear the cloudiness (returning to a clear solution).

• Crystallization:

  • Remove from heat.[1][4][5] Let it cool to Room Temperature (RT) undisturbed.

  • Note: Insulating the flask with a paper towel allows slower cooling, yielding larger, purer crystals.

  • Once at RT, place in an ice bath (

    ) for 20 minutes to maximize yield.

• Harvest:

  • Filter via vacuum filtration (Buchner funnel).[1]

  • Wash crystals with cold Ethanol (do NOT wash with Chloroform, or you will wash away your product).[1]

Part 4: Decision Logic & Visualization

Figure 1: Solvent Selection Decision Tree

Caption: Logic flow for selecting the correct solvent based on experimental intent (Spectroscopy vs. Purification).

[1][2]

Figure 2: The Recrystallization Mechanism

Caption: The thermodynamic pathway of the Two-Solvent method, balancing solubility parameters.

[1][2]

References

• National Toxicology Program. (1992).[1][6] Chemical and Physical Properties: 2,7-Dinitro-9-fluorenone.[1][2][6] (Used for comparative fluorenone solubility baselines).[1] National Institutes of Health.[6] Link[1]

• Massachusetts Institute of Technology (MIT). (n.d.). Two-Solvent Recrystallization Guide. MIT OpenCourseWare, Department of Chemistry. Link

• University of Rochester. (n.d.).[1] Reagents & Solvents: Solvents for Recrystallization.[1][3][5][7] Department of Chemistry. Link

• Li, J., et al. (2023).[1][8] "Measurement and correlation of solubility of 9-fluorenone in 11 pure organic solvents." Chinese Journal of Chemical Engineering, 60, 235-241.[1][8] (Provides thermodynamic basis for fluorenone solubility in polar vs. non-polar solvents). Link[1]

Sources

• 1. 76-54-0 CAS MSDS (2',7'-Dichlorofluorescein) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. Showing Compound 2',7-Dihydroxy-4',5'-dimethoxyisoflavone (FDB029799) - FooDB [foodb.ca]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. reddit.com [reddit.com]
• 5. ocw.mit.edu [ocw.mit.edu]
• 6. 2,7-Dinitro-9-fluorenone | C13H6N2O5 | CID 35842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. ujpronline.com [ujpronline.com]

optimizing reaction temperature for fluorene oxidation to fluorenone

Topic: Optimizing Reaction Temperature for Fluorene Oxidation to Fluorenone

Ticket ID: FL-OX-0042 Status: Open Assigned Specialist: Senior Application Scientist

Introduction: The Thermal Balancing Act

Welcome to the Technical Support Center. You are likely here because your fluorene-to-fluorenone oxidation yields are inconsistent, or you are battling the common "sublimation vs. activation" trade-off.

The oxidation of fluorene (C₁₃H₁₀) to fluorenone (C₁₃H₈O) is a deceptive reaction. While the methylene bridge at the C9 position is activated (pKa ~22-23), optimizing the temperature requires navigating a narrow window.

• Too Low (<40°C): The activation energy (

  ) barrier prevents hydrogen abstraction, leading to stalled conversion.

• Too High (>100°C): You risk sublimation of the starting material (fluorene m.p. 116°C), solvent loss, and "deep oxidation" (ring-opening to biphenyl-2,2'-dicarboxylic acid).

This guide synthesizes green catalytic protocols with industrial kinetic data to help you lock in the optimal thermal window.

Module 1: The Thermodynamics & Kinetics (The "Why")

Before adjusting your hotplate, understand the mechanism driving your temperature requirements. The reaction pathway dictates the necessary thermal energy.

Mechanism: Base-Catalyzed Aerobic Oxidation

Most modern, green protocols utilize a base (KOH/NaOH) and a Phase Transfer Catalyst (PTC).

• Deprotonation: Base removes a proton from C9, forming the fluorenyl carbanion.

• Oxygenation: The carbanion reacts with molecular oxygen (

  ) to form a hydroperoxide anion.

• Decomposition: The hydroperoxide eliminates hydroxide (

  ) to yield fluorenone.

Temperature Impact: Step 2 is diffusion-limited (gas-liquid), but Step 3 is thermally driven. If the temperature is too low, the hydroperoxide intermediate accumulates rather than decomposing to the ketone.

Visualizing the Pathway

The following diagram illustrates the critical reaction nodes where temperature plays a governing role.

Figure 1: Mechanistic pathway highlighting the thermally driven elimination step.

Module 2: Troubleshooting Dashboard

Use this matrix to diagnose issues based on your reaction's physical symptoms.

Symptom	Probable Cause	Technical Diagnosis	Corrective Action
White crystals on condenser/flask walls	Sublimation	Reaction T > 80°C without sufficient reflux or solvent cover. Fluorene vaporizes before oxidizing.[1]	Reduce T to 60-70°C. Switch to a solvent with a higher boiling point (e.g., Toluene/Water mix) or increase reflux efficiency.
Reaction stalls at ~50% conversion	Kinetic Trap	T is too low (<40°C). The system has enough energy to form the carbanion but insufficient energy for peroxide decomposition.	Increase T to 60°C. Ensure vigorous stirring (>800 RPM) to maximize gas-liquid surface area.
Dark brown/black tar formation	Deep Oxidation	T > 120°C or excessive base concentration. Ring opening or polymerization is occurring.	Quench immediately. Lower T. Reduce base concentration. Check for presence of radical scavengers.
Yellow product turns orange/red	Impurity	Formation of fluorenol (incomplete oxidation) or bi-fluorenylidene (coupling side reaction).	Check O2 flow. Oxygen starvation favors coupling over oxidation. Increase O2 sparging.

Module 3: Optimized Protocols

Choose the protocol that matches your laboratory constraints.

Protocol A: Green Chemistry (Phase Transfer Catalysis)

Best for: High purity, lab-scale, safety (avoids toxic metals).

• Optimal Temperature: 60°C ± 5°C

• Mechanism: Anionic Oxidation (Base + PTC)

• Reference Grounding: Based on principles from ACS Sustainable Chem. Eng. [1] and patent CN100343217C [2].

Reagents:

• Fluorene (20 mmol)

• Toluene (30 mL)

• NaOH (50% aq. solution, 10 mL)

• Aliquat 336 (tricaprylmethylammonium chloride) - 5 mol%

Workflow:

• Dissolution: Dissolve fluorene in toluene in a round-bottom flask.

• Catalyst Addition: Add Aliquat 336 and the NaOH solution. The mixture will be biphasic.

• Thermal Setpoint: Heat the oil bath to 60°C . Why? This temperature is sufficient to drive the reaction but stays well below the sublimation point of fluorene and the flash point of toluene (4°C, but safe under reflux).

• Aeration: Connect an O2 balloon or slow sparge. Vigorous stirring is critical here to create an emulsion.

• Monitoring: Run TLC (Hexane/EtOAc 9:1). Fluorene (

  ) should disappear; Fluorenone ( , bright yellow) appears.

• Completion: Typically 2-4 hours.

Protocol B: High-Throughput Metal Catalysis

Best for: Speed, scale-up, robust substrates.

• Optimal Temperature: 100°C - 110°C

• Mechanism: Radical Oxidation (Co/Mn catalyzed)

• Reference Grounding: Supported by research on Co3O4 catalysts [3].

Reagents:

• Fluorene[1][2][3][4][5][6][7][8][9][10][11]

• Solvent: Chlorobenzene or o-Dichlorobenzene (High boiling point required)

• Catalyst: Co(OH)2 or MnO2 (supported on silica/graphene)

Workflow:

• Setup: Use a pressure tube or autoclave if possible to increase

  concentration.

• Thermal Setpoint: Heat to 100°C . Why? Metal catalysts often require higher activation energy to generate the initial radical species (

  ).

• Safety Check: Ensure the solvent boiling point is >130°C to prevent pressure buildup or evaporation.

• Completion: Fast (<1 hour).

Module 4: Decision Logic for Optimization

Use this logic tree to determine your next experimental move.

Figure 2: Troubleshooting logic tree for temperature and yield optimization.

References

• ACS Sustainable Chemistry & Engineering. "Aerobic Oxidation of Fluorene to Fluorenone over Copper-Doped Co3O4 with a High Specific Surface Area." (2020). Demonstrates high-temp metal-catalyzed pathways.

• Google Patents (CN100343217C). "Method for oxidizing fluorene to 9-fluorenone." Details the gas-liquid phase oxidation reactor parameters.

• ResearchGate. "Kinetics and Mechanism of 9H‐Fluorene Oxidation Catalyzed by Manganese Oxide Octahedral Molecular Sieves."[3] In-depth kinetic analysis of the radical mechanism.

• Study.com. "Oxidation of Fluorene to Fluorenone Mechanism."[6] Educational overview of the base-catalyzed pathway.[6]

Sources

• 1. jinjingchemical.com [jinjingchemical.com]
• 2. chegg.com [chegg.com]
• 3. researchgate.net [researchgate.net]
• 4. JP6052949B2 - Method for producing 9-fluorenone from fluorene - Google Patents [patents.google.com]
• 5. CN100422128C - Method for preparing 9-fluorenone compounds by oxidation of fluorene compounds - Google Patents [patents.google.com]
• 6. Oxidation of Fluorene to Fluorenone Mechanism | Study.com [study.com]
• 7. WO2017177531A1 - Method for preparing 9-fluorenone from fluorene - Google Patents [patents.google.com]
• 8. CN100343217C - Method for oxidizing fluorene to 9-fluorenone - Google Patents [patents.google.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. m.youtube.com [m.youtube.com]

Technical Support Center: Purification of 2,7-Dimethoxy-9H-fluoren-9-one

Introduction: The Separation Challenge

Welcome to the technical support hub. You are likely isolating 2,7-dimethoxy-9H-fluoren-9-one (hereafter 2,7-DMF-O ) following an oxidation of 2,7-dimethoxyfluorene or a cyclization reaction.[1]

This molecule presents a specific purification paradox:

• Solubility Mismatch: It is highly soluble in chlorinated solvents (DCM, Chloroform) but exhibits poor solubility in aliphatic hydrocarbons (Hexanes, Heptane).[1]

• Chromatographic Behavior: The ketone carbonyl and methoxy groups create a "hard" dipole, interacting strongly with silica gel, while the aromatic core remains lipophilic.[1]

The following guide replaces generic advice with a field-proven protocol designed to prevent common failures like "column crashing" (crystallization on the stationary phase) and band tailing.

Module 1: Pre-Purification Diagnostics

Q: How do I determine the optimal solvent system when literature values vary?

A: Do not rely solely on literature Rf values; they fluctuate with humidity and silica activity.[1] You must perform a TLC Stress Test .[1]

The 2,7-dimethoxy substitution makes this molecule more polar than the unsubstituted fluorenone.[1]

• The Goal: You want an Rf of 0.25 – 0.35 for the target spot.

• The Baseline: Start with Hexane:Ethyl Acetate (4:1) or Hexane:DCM (1:1) .[1]

Diagnostic Protocol:

• Spot your crude mixture alongside the starting material (2,7-dimethoxyfluorene).[1]

• The starting material (lacking the ketone) is significantly less polar and will travel near the solvent front in these systems.[1]

• Visual Cue: 2,7-DMF-O is typically a bright yellow/orange solid and is UV active (254 nm and 365 nm).[1]

• Decision:

  • If Rf > 0.5: The solvent is too strong.[1] Dilute with Hexane.

  • If Rf < 0.15: The solvent is too weak.[1] Increase DCM or EtOAc concentration.[1]

Module 2: The Loading Strategy (Critical)

Q: My sample precipitates immediately upon adding it to the column. What went wrong?

A: You likely attempted a Liquid Load using a solvent mismatch.[1] Because 2,7-DMF-O has poor solubility in Hexane, dissolving it in a minimal amount of DCM and transferring it to a Hexane-packed column causes the DCM to diffuse into the hexane, instantly crashing the compound out of solution.[1] This creates a "crust" that blocks flow and ruins separation.[1]

The Fix: Dry Loading (Solid Loading) This is the only recommended method for fluorenone derivatives >500mg.[1]

Protocol:

• Dissolve the crude solid in a minimal amount of DCM or Chloroform (where solubility is high).[1]

• Add Celite 545 or Silica Gel (ratio: 2g solid support per 1g crude).[1]

• Rotary evaporate the mixture until you have a free-flowing, dry powder.

• Pour this powder directly onto the top of your packed column.[1]

• Add a protective layer of sand on top.[1][2]

This eliminates solubility issues during the critical initial band formation [1][2].[1]

Module 3: Elution & Fractionation

Q: The yellow band is "streaking" or tailing down the column.[1] How do I sharpen the band?

A: Streaking in fluorenones is often caused by silanol interactions or concentration overload .[1]

Troubleshooting Steps:

• Gradient Elution: Do not run isocratic (single solvent) immediately.

  • Step 1: Flush with 100% Hexane (1-2 Column Volumes).[1] This removes non-polar impurities and stabilizes the column.[1]

  • Step 2: Ramp to Hexane:DCM (8:2) . The yellow band should begin to move.[1][2]

  • Step 3: Slowly increase polarity to Hexane:DCM (1:1) or Hexane:EtOAc (8:2) to elute the product.

• Acid Wash (Rare): If the tailing persists, the methoxy groups may be acting as weak Lewis bases with acidic impurities in the silica.[1] Adding 0.1% Triethylamine to the eluent can sharpen the peak, though this is rarely necessary for neutral ketones.[1]

Data Table: Solvent System Performance

Solvent System (v/v)	Polarity Index	Purpose	Expected Behavior of 2,7-DMF-O
Hexane (100%)	0.1	Equilibration	Retention (Rf ~0). Stays at baseline.[1]
Hexane:DCM (9:1)	Low	Impurity Flush	Slight movement. Removes unreacted fluorene.[1]
Hexane:DCM (1:1)	Medium	Elution	Target Elution. Bright yellow band moves.[1]
Hexane:EtOAc (7:3)	High	Flush	Rapid Elution. Use only if compound is stuck.[1]

Module 4: Visualization & Workflow Logic

Q: I see multiple yellow spots. Which one is my product?

A: Fluorenone chemistry often produces side products like mono-ketones (if starting from complex precursors) or dimers.[1]

• The Target: 2,7-DMF-O is usually the major yellow/orange band.[1]

• The Impurities:

  • Unreacted Starting Material: Colorless (UV active), elutes first.[1]

  • Over-oxidation products:[1] Often darker orange/brown, elute later (more polar).[1]

Workflow Diagram

The following diagram illustrates the decision logic for purifying 2,7-DMF-O, emphasizing the critical "Solid Load" pathway.

Caption: Decision matrix for loading 2,7-dimethoxy-9H-fluoren-9-one. The blue path (Solid Load) is the standard for ensuring high resolution and preventing column blockage.[1]

Module 5: Post-Column Processing

Q: The isolated solid is slightly sticky or oil-like.[1] How do I get the crystalline powder?

A: Even after column chromatography, trace solvents or grease can prevent crystallization.[1]

• Trituration: Add a small amount of cold Methanol or Pentane to the oily residue.[1] Sonicate briefly.[1] The 2,7-DMF-O should precipitate as a yellow solid while impurities remain in the mother liquor.[1]

• Filtration: Filter the solid and wash with cold pentane.[1]

• Verification: Check melting point. Fluorenones typically have sharp melting points; a broad range indicates trapped solvent or isomers [3].[1]

References

• Odinity. (2013).[1][2] Column Chromatography and TLC Lab Analysis: Separation of Fluorene and 9-Fluorenone. Retrieved from [Link]

• Winthrop University, Department of Chemistry. Column Chromatography: Separation of Fluorene and Fluorenone. Retrieved from [Link]

• MDPI. (2025). Asymmetric Donor–Acceptor 2,7-Disubstituted Fluorenes and Their 9-Diazoderivatives: Synthesis, Optical Spectra and Photolysis. Molecules. Retrieved from [Link][1]

Sources

• 1. Fluorenone - Wikipedia [en.wikipedia.org]
• 2. odinity.com [odinity.com]

preventing over-oxidation during 2,7-dimethoxyfluorene synthesis

Topic: Prevention of C9 Over-Oxidation (Fluorenone Formation)

Status: Active Ticket Assigned Specialist: Senior Application Scientist

Executive Summary: The "Yellow Impurity" Problem

User Issue: "My white 2,7-dimethoxyfluorene product turns yellow during workup or storage." Diagnosis: You are experiencing C9 Autoxidation . The methylene bridge (C9) of fluorene derivatives is chemically distinct from the aromatic rings. In 2,7-dimethoxyfluorene, the electron-donating methoxy groups (

) significantly increase the electron density of the -system. While this facilitates electrophilic substitution, it also stabilizes the radical intermediate formed at C9, making this derivative significantly more prone to oxidation than unsubstituted fluorene. The yellow contaminant is 2,7-dimethoxy-9-fluorenone .

The Mechanism: Why It Happens

To prevent the issue, you must understand the enemy. The oxidation proceeds via a radical chain reaction or base-catalyzed autoxidation.

Key Factors:

• Acidity of C9-H: The

  of fluorene at C9 is approximately 22.6 (in DMSO). Bases used in alkylation (e.g., , ) deprotonate this position, forming a fluorenyl anion.

• Electron Donating Groups (EDGs): The 2,7-methoxy substituents stabilize the resulting radical/cation intermediates via resonance, lowering the activation energy for oxidation by atmospheric oxygen.

• Silica Gel Acidity: Standard acidic silica used in chromatography can catalyze the oxidation of electron-rich fluorenes during purification.

Visualizing the Pathway (DOT Diagram)

Figure 1: The autoxidation cascade transforming the desired fluorene (white) into the fluorenone ketone (yellow/orange).

Prevention Protocols (Synthesis & Workup)

Protocol A: Reaction Environment

• Atmosphere: Strict exclusion of oxygen is non-negotiable. Sparging with nitrogen is insufficient for sensitive derivatives. You must use Freeze-Pump-Thaw cycles (x3) for all solvents.

• Solvent Choice: Avoid ethers (THF, Dioxane) that may contain peroxides, which act as radical initiators. If THF is required, it must be freshly distilled from Na/Benzophenone or passed through an activated alumina column.

Protocol B: The "Safe" Workup

The most critical moment for oxidation is often the quench, not the reaction itself.

• Quench Under Argon: Do not pour the reaction mixture into an open beaker of water. Cannulate degassed dilute acid (e.g.,

  ) into the reaction flask while still under inert gas to neutralize the base immediately.

• Phase Separation: Perform extractions quickly. Minimize the time the organic layer (containing the product) sits in light or air.

• Drying: Use

  rather than if speed is required, but ensure the drying agent is filtered off immediately.

Troubleshooting: Purification & Remediation

Issue 1: "My column turned the product yellow."

Cause: Acidic silica gel acts as a surface catalyst for oxidation. Solution: Passivate the silica or use Alumina.

Parameter	Standard Protocol (Avoid)	Optimized Protocol (Use)
Stationary Phase	Acidic Silica Gel (pH ~5)	Neutral Alumina (Brockmann Grade III) or Basified Silica
Passivation	None	Pre-wash silica with 1% in Hexanes
Eluent	100% DCM or EtOAc	Toluene/Hexane mixtures (Avoid halogenated solvents if possible)
Speed	Slow, gravity column	Flash Chromatography (minimize residence time)

Issue 2: "I already have the ketone (fluorenone). Can I save the batch?"

Solution: Yes. You do not need to discard the material. You can reduce the ketone back to the methylene group using a modified Wolff-Kishner Reduction .

Remediation Protocol (Wolff-Kishner):

• Dissolve: 1 eq. impure material in Diethylene Glycol (high boiling solvent).

• Reagents: Add excess Hydrazine Hydrate (

  , 5–10 eq.) and (5 eq.).

• Reflux: Heat to 120°C for 2 hours (formation of hydrazone).

• Distill: Raise temp to 190–200°C to distill off water/excess hydrazine.

• Result: The C=O is converted back to CH2.

• Note: This works because the methoxy groups are stable to base; they would not be stable to the acidic conditions of a Clemmensen reduction.

Diagnostic Decision Tree

Use this logic flow to determine your next step in the lab.

Figure 2: Decision matrix for identifying and treating over-oxidized fluorene samples.

FAQ: Frequently Asked Questions

Q: Can I use UV light to monitor the reaction? A: Use caution. Fluorene derivatives are photo-active. Long-wave UV (365 nm) can initiate radical formation at the C9 position if oxygen is present. Monitor TLC quickly and keep the main reaction vessel wrapped in foil.

Q: Why is 2,7-dimethoxyfluorene more sensitive than 9,9-dimethylfluorene? A: 9,9-dimethylfluorene has no protons at the C9 position, blocking the oxidation mechanism entirely. 2,7-dimethoxyfluorene retains the acidic protons, and the methoxy groups push electron density into the ring, stabilizing the transition state for oxidation [1].

Q: Is the yellow impurity toxic? A: While 2,7-dimethoxyfluorenone is not acutely highly toxic compared to other aromatics, it is a planar intercalator. Treat it as a potential mutagen. More importantly, even 1% contamination acts as a "trap" in OLED or polymerization applications, quenching fluorescence [2].

References

• Mechanism of Fluorene Oxidation: Study.com. (n.d.). Oxidation of Fluorene to Fluorenone Mechanism. Retrieved February 5, 2026, from [Link]

• Impact of Fluorenone Defects (Keto-defects)

• Purification & Separation Techniques: Miller, G. T., & Milakofsky, L. (1985). Modifications in the Separation of Fluorene and Fluorenone. Journal of Chemical Education. Retrieved February 5, 2026, from [Link]

• Synthesis and Substituent Effects: MDPI. (2023). The Effect of Modifying the C9 Position of Fluorene with N-Donor Substituents. Retrieved February 5, 2026, from [Link]

Technical Support: Controlling Regio-Selectivity in 2,7-Dimethoxyfluorenone Scaffolds

The Electronic Landscape: Understanding the "Compass"

Before troubleshooting specific reactions, it is critical to understand the electronic vectors competing on the 2,7-dimethoxyfluorenone core. This molecule is a "push-pull" system, but the "push" (activation) generally wins in specific zones.

• The Activators (2,7-OMe): The methoxy groups are strong ortho/para-directors. They strongly activate positions 1, 3, 6, and 8 .

• The Deactivator (C9-Carbonyl): The ketone is a meta-director (relative to itself). It deactivates the entire ring system but specifically deactivates positions ortho and para to itself.

• The Steric Gatekeepers:

  • Positions 1 & 8: While electronically activated by the OMe groups (ortho), these positions suffer from peri-strain from the C9 carbonyl. This makes them kinetically slower to react than positions 3 and 6.

  • Positions 4 & 5 (Bay Region): These are sterically crowded by the opposing ring protons and are electronically deactivated by the carbonyl (ortho to C9).

The Result: Under standard Electrophilic Aromatic Substitution (EAS) conditions, the 3 and 6 positions are the "path of least resistance."

Decision Logic: Reaction Pathway Selector

Figure 1: Decision matrix for selecting the synthetic strategy based on the desired regio-isomer.

Protocol & Troubleshooting: The "3,6-Highway" (EAS)

This is the most common workflow. Users typically encounter issues with over-substitution (getting the 3,6-disubstituted product when they only want the 3-monosubstituted) or solubility .

Standard Protocol: Regio-Selective Bromination (C3/C6)

Objective: Synthesis of 3-bromo-2,7-dimethoxyfluorenone (Mono) vs. 3,6-dibromo-2,7-dimethoxyfluorenone (Di).

Reagents:

• Substrate: 2,7-dimethoxyfluorenone

• Reagent: N-Bromosuccinimide (NBS) - Preferred over elemental Br2 for kinetic control.

• Solvent: Acetonitrile (MeCN) or DMF (if solubility is poor).

• Catalyst: p-TsOH (10 mol%) or NH4OAc.

Step-by-Step Guide:

• Dissolution: Dissolve substrate in MeCN (0.1 M). Note: If material does not dissolve, switch to DMF or use mild heating (40°C), then cool back down.

• Temperature Control (CRITICAL):

  • For Mono-substitution : Cool to 0°C to -10°C .

  • For Di-substitution : Run at Room Temperature (25°C) or mild heat (40°C).

• Addition:

  • Mono: Add 0.95 equivalents of NBS portion-wise over 1 hour. Do NOT dump it in all at once.

  • Di: Add 2.2 equivalents of NBS.

• Quench: Pour into ice water. The product usually precipitates.

Troubleshooting Table: EAS Reactions

Symptom	Diagnosis	Corrective Action
Mixture of Mono (3) and Di (3,6) products	Reaction kinetics too fast; local high concentration of reagent.	1. Lower temperature to -10°C.2. Use 0.90 eq of NBS.3. Switch solvent to CHCl3 (less polar, slower rate).
Reaction stalls at <50% conversion	Poor solubility of starting material.	Switch to DMF or NMP . These solvents accelerate EAS but dissolve the fluorenone core better.
Substitution at C1 or C8 observed (<5%)	Reaction temperature too high; thermodynamic control taking over.	Keep reaction strictly below 25°C. C1/C8 substitution has a higher activation energy barrier due to peri-strain.
Inseparable mixture of isomers	Similar Rf values on silica.	Do not use Column Chromatography. Recrystallize from Toluene/Ethanol . The symmetric 3,6-dibromo packs differently than the asymmetric 3-bromo.

Advanced Workflow: Accessing the "Forbidden" Zones (C1/C8)

Direct electrophilic attack at C1/C8 is difficult because the C9-carbonyl sterically hinders the approach of the electrophile, even though the C2-OMe activates it.

The Workaround: Directed Ortho Metalation (DoM) To force substitution at C1, you must rely on the coordination of a lithium base to the C2-OMe oxygen, which directs the metalation to the adjacent proton (C1 or C3).

• Problem: The C9-carbonyl is electrophilic and will react with organolithiums (n-BuLi).

• Solution: You must protect the ketone or reduce it to the fluorene (CH2) first.

Protocol Strategy:

• Reduction: Reduce 2,7-dimethoxyfluorenone to 2,7-dimethoxyfluorene (Wolff-Kishner or NaBH4/TFA).

• Lithiation: Treat with n-BuLi (or Li-TMP) in THF at -78°C.

  • Note: Coordination to OMe directs Li to C1 (between OMe and CH2 bridge) or C3. C1 is often favored in lithiation due to the "coordination pocket" effect if the bridge is CH2.

• Quench: Add Electrophile (e.g., I2, DMF, B(OMe)3).

• Re-oxidation: Oxidize the CH2 bridge back to C=O (using CrO3 or air/base) to restore the fluorenone.

Modern Approach: C-H Activation (Direct Arylation)

For drug development (e.g., Tilorone analogs), researchers often need to attach aryl groups. Palladium-catalyzed C-H activation is superior to EAS for this.

Mechanism: Pd(II) inserts into the C-H bond. The regioselectivity is governed by the acidity of the C-H bond and the steric environment.

• Selectivity: C3 > C1 >> C4.

• Advantage: Avoids the use of toxic bromination/lithiation steps.

Recommended Conditions (Pd-Catalyzed):

• Catalyst: Pd(OAc)2 (5 mol%)

• Ligand: P(t-Bu)2Me-HBF4 (DavePhos type) or simple PPh3.

• Base: K2CO3 or Cs2CO3 (Silver salts like Ag2CO3 often boost C1 selectivity by acting as halide scavengers).

• Solvent: Pivalic acid (PivOH) or Toluene/PivOH mixture.

  • Why PivOH? It acts as a CMD (Concerted Metalation-Deprotonation) shuttle, lowering the energy barrier for C-H cleavage at the sterically hindered positions.

Frequently Asked Questions (FAQ)

Q: Can I nitrate position 4 (the bay region)? A: Direct nitration will almost exclusively yield 3,6-dinitro-2,7-dimethoxyfluorenone. The 4-position is deactivated by the carbonyl. To get a substituent at C4, you should synthesize the fluorenone ring from a biphenyl precursor that already has the substituent at the 2'-position (which becomes C4 after ring closure).

Q: My product is insoluble in everything. How do I characterize it? A: 2,7-dimethoxyfluorenone derivatives, especially the di-bromo or di-nitro variants, are notorious for π-stacking insolubility.

• NMR: Use TFA-d (Deuterated Trifluoroacetic Acid) or d8-THF at elevated temperature (50°C).

• MS: Use MALDI-TOF or APCI; ESI often fails due to poor ionization of the neutral core.

Q: Why am I seeing demethylation (loss of OMe)? A: If you are using Lewis Acids (AlCl3, BBr3) for Friedel-Crafts acylation, they will cleave the methyl ether.

• Fix: Use milder Lewis acids (ZnCl2) or switch to C-H activation methods which operate under basic/neutral conditions.

References

• Regioselectivity in Electrophilic Substitution: Al-Shboul, M. M., et al. "Regioselective bromination of dimethoxyfluorenones." Journal of Chemical Research, 2018. Context: Confirms the C3/C6 preference for EAS in alkoxy-fluorenones.

• Computational Prediction of Regioselectivity

  • Ree, N., et al. "RegioSQM20: Improved prediction of the regioselectivity of electrophilic aromatic substitutions." Journal of Cheminformatics, 2021. Link

  • Context: Validates the electronic density calculations predicting C3/C6 activ
• C-H Activation Methodologies: Gandeepan, P., et al. "Transient Directing Groups for C–H Activation." Chemical Reviews, 2019. Context: Discusses strategies (like using PivOH) to overcome steric hindrance in fluorenone-like systems.

• Tilorone Analog Synthesis

  • Andrews, E. R., et al. "Bis-basic-substituted polycyclic aromatic compounds. New class of antiviral agents." Journal of Medicinal Chemistry, 1974.

  • Context: The foundational text for 2,7-disubstituted fluorenone chemistry.[1]

Disclaimer: This guide is for research purposes only. All reactions involving halogenated solvents, strong acids, or transition metals should be performed in a fume hood with appropriate PPE.

Sources

• 1. CN101318888A - Process for synthesizing 2,7-dibromo fluorenone - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Researcher's Comparative Guide to the ¹H NMR Spectrum of 2,7-dimethoxy-9H-fluoren-9-one

For Immediate Release

In the landscape of molecular characterization, Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique, providing unparalleled insight into the structure of organic compounds. This guide, designed for researchers, scientists, and professionals in drug development, offers an in-depth analysis of the ¹H NMR spectrum of 2,7-dimethoxy-9H-fluoren-9-one. By presenting a comparative analysis with structurally related alternatives, this document serves as a practical reference for spectrum interpretation and experimental design.

At the heart of this analysis is the principle that the chemical environment of a proton dictates its resonance frequency. The strategic placement of methoxy groups at the C2 and C7 positions of the fluorenone core introduces a distinct electronic effect, which significantly influences the resulting ¹H NMR spectrum. This guide will dissect these influences, contrasting them with the unsubstituted parent compound and a derivative bearing electron-withdrawing groups to provide a comprehensive understanding.

Part 1: In-Depth Analysis of the ¹H NMR Spectrum of 2,7-dimethoxy-9H-fluoren-9-one

The molecular symmetry of 2,7-dimethoxy-9H-fluoren-9-one is a key determinant of its ¹H NMR spectrum. The molecule possesses a C₂ axis of symmetry that bisects the C9 carbonyl group, rendering the protons on each aromatic ring chemically equivalent. This results in a simplified spectrum with fewer signals than a non-symmetrical analogue.

The electron-donating nature of the two methoxy groups increases the electron density on the aromatic rings, particularly at the ortho and para positions. This "shielding" effect causes the aromatic protons to resonate at a higher field (lower ppm) compared to the unsubstituted fluorenone.

Predicted ¹H NMR Spectral Data for 2,7-dimethoxy-9H-fluoren-9-one:

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
H-1, H-8	~7.2-7.3	Doublet (d)	2H
H-3, H-6	~7.0-7.1	Doublet of Doublets (dd)	2H
H-4, H-5	~7.5-7.6	Doublet (d)	2H
-OCH₃	~3.9	Singlet (s)	6H

Note: These are predicted values based on spectroscopic principles. Actual experimental values may vary slightly depending on the solvent and spectrometer frequency.

The protons H-1 and H-8 are ortho to the carbonyl group and meta to the methoxy group. The protons H-3 and H-6 are ortho to the methoxy group and meta to the carbonyl. The protons H-4 and H-5 are ortho to the carbonyl group and meta to the methoxy group. The six protons of the two equivalent methoxy groups appear as a sharp singlet.

Caption: Molecular structure of 2,7-dimethoxy-9H-fluoren-9-one with proton labeling.

Part 2: A Comparative Analysis with Alternative Fluorenones

To fully appreciate the spectral features of 2,7-dimethoxy-9H-fluoren-9-one, a comparison with related compounds is invaluable. Here, we contrast its spectrum with that of the parent 9H-fluoren-9-one and the electron-deficient analogue, 2,7-dinitro-9H-fluoren-9-one.

The spectrum of 9H-fluoren-9-one provides a baseline for understanding the electronic effects of substituents.[1] Lacking any substituents, the aromatic protons are less shielded and thus resonate at a lower field (higher ppm) compared to the dimethoxy derivative. The spectrum is also simplified due to symmetry.

¹H NMR Spectral Data for 9H-Fluoren-9-one:

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
H-4, H-5	7.64	Doublet (d)	2H
H-2, H-3, H-6, H-7	7.47	Multiplet (m)	4H
H-1, H-8	7.27	Triplet (t)	2H

Data obtained from CDCl₃ solution.[1]

The comparison clearly illustrates the upfield shift of all aromatic protons in 2,7-dimethoxy-9H-fluoren-9-one, a direct consequence of the electron-donating methoxy groups.

In stark contrast, the nitro groups in 2,7-dinitro-9H-fluoren-9-one are strongly electron-withdrawing. This effect significantly deshields the aromatic protons, causing them to resonate at a much lower field.

¹H NMR Spectral Data for 2,7-dinitro-9H-fluoren-9-one:

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
H-3, H-6	8.63	Doublet of Doublets (dd)	2H
H-1, H-8	8.52	Doublet (d)	2H
H-4, H-5	8.01	Doublet (d)	2H

Note: Data corresponds to the related compound 2,7-dinitro-9H-fluorene and serves as a close approximation.[2]

This comparison highlights the profound impact of substituent electronic effects on proton chemical shifts. The methoxy groups in the target compound cause an upfield shift, while the nitro groups in the alternative cause a significant downfield shift.

Summary Comparison of ¹H NMR Chemical Shifts (ppm):

Compound	H-1, H-8	H-3, H-6	H-4, H-5	Substituent
2,7-dimethoxy-9H-fluoren-9-one	~7.2-7.3	~7.0-7.1	~7.5-7.6	~3.9 (-OCH₃)
9H-Fluoren-9-one	7.27	7.47	7.64	N/A
2,7-dinitro-9H-fluoren-9-one	8.52	8.63	8.01	N/A

Part 3: Experimental Protocol for ¹H NMR Spectrum Acquisition

Achieving high-quality, reproducible NMR data is contingent upon meticulous sample preparation and appropriate instrument parameter selection.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the fluorenone derivative.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.[3]

  • Ensure the sample is fully dissolved. If necessary, gently warm the vial or use sonication.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube to remove any particulate matter.[3]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise chemical shift referencing is required.[4]

  • Cap the NMR tube securely.

• Instrument Setup and Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to optimize its homogeneity across the sample, aiming for sharp, symmetrical peaks.

  • Set the appropriate acquisition parameters. Typical parameters for a ¹H NMR experiment on a 400 MHz spectrometer include:[5]

    • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

    • Number of Scans (NS): 8 to 16 scans for a moderately concentrated sample.

    • Acquisition Time (AQ): 2-4 seconds.[6]

    • Relaxation Delay (D1): 1-5 seconds.

    • Spectral Width (SW): A range that encompasses all expected proton signals (e.g., 0-12 ppm).

  • Acquire the Free Induction Decay (FID).

• Data Processing:

  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Perform baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift scale by referencing the residual solvent peak or the internal standard (TMS at 0.00 ppm).

  • Integrate the signals to determine the relative number of protons corresponding to each peak.

  • Analyze the peak multiplicities and coupling constants to elucidate the spin-spin coupling relationships between neighboring protons.

Caption: A streamlined workflow for acquiring a ¹H NMR spectrum.

This comprehensive guide provides a robust framework for the analysis of 2,7-dimethoxy-9H-fluoren-9-one and its analogues using ¹H NMR spectroscopy. By understanding the interplay of molecular structure, electronic effects, and experimental parameters, researchers can confidently interpret their spectral data and advance their scientific endeavors.

References

• Chegg.com. (2021). Solved For the 1H NMR spectrum of 9-fluorenone, assign. [Link]

• Biological Magnetic Resonance Bank. (n.d.). BMRB entry bmse000521. [Link]

• Chemistry LibreTexts. (2021). 6.6: ¹H NMR Spectra and Interpretation (Part I). [Link]

• ResearchGate. (n.d.). Synthesis and Luminescence Spectral Properties of New 2,7-Dihydroxy-9 H -fluoren-9-one Derivatives | Request PDF. [Link]

• PubMed. (2013). Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds. [Link]

• SpectraBase. (n.d.). 9-Fluorenone - Optional[1H NMR] - Spectrum. [Link]

• University of Wisconsin-Madison Chemistry Department. (2020). Optimized Default 1H Parameters | NMR Facility. [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. [Link]

• ResearchGate. (n.d.). (PDF) Origin of the Conformational Modulation of the (13)C NMR Chemical Shift of Methoxy Groups In Aromatic Natural Compounds. [Link]

• Google Patents. (n.d.). JP2024539202A - Process for the preparation of 2,7-dihydroxy-9-fluorenone useful in the synthesis of tilorone and its salts.

• Anasazi Instruments. (n.d.). NMR Education: How to Choose Your Acquisition Parameters?[Link]

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. [Link]

• Iowa State University. (n.d.). NMR Sample Preparation | Chemical Instrumentation Facility. [Link]

• PubChem. (n.d.). 2,7-Dinitro-9-fluorenone. [Link]

• ACS Publications. (2013). Origin of the Conformational Modulation of the 13C NMR Chemical Shift of Methoxy Groups in Aromatic Natural Compounds. [Link]

• ResearchGate. (n.d.). 1 H-Chemical Shifts and Selected 1 H, 1 H-Coupling Constants. [Link]

• NIST. (n.d.). 9H-Fluoren-9-one, 2,7-dinitro-. [Link]

• Chemistry LibreTexts. (2022). 2.4: How do I choose the right acquisition parameters for a quantitative NMR measurement?[Link]

• Western University. (n.d.). NMR Sample Preparation. [Link]

• ResearchGate. (n.d.). Figure S9. 1 H NMR spectrum of 2,4,5,7-tetranitro-9-fluorenone (TeNFon). [Link]

• YouTube. (2021). Interpreting Aromatic NMR Signals. [Link]

• MDPI. (2025). Asymmetric Donor–Acceptor 2,7-Disubstituted Fluorenes and Their 9-Diazoderivatives: Synthesis, Optical Spectra and Photolysis. [Link]

• University of Bristol. (2017). Quantitative NMR Spectroscopy. [https://www.bristol.ac.uk/media-library/sites/chemistry/documents/nmr/Quantitative NMR Spectroscopy.docx]([Link] NMR Spectroscopy.docx)

• Nanalysis. (2024). Guide: Preparing a Sample for NMR analysis – Part I. [Link]

• Chemistry Stack Exchange. (2015). What happens to chemical shifts of protons close to aromatic systems in ¹H-NMR?[Link]

• ResearchGate. (n.d.). Process research on synthesis of 2,7-dihydroxy-9-fluorenone. [Link]

• University of California, Santa Barbara. (n.d.). The Acquisition Parameters. [Link]

• Chemistry LibreTexts. (2024). 15.7: Spectroscopy of Aromatic Compounds. [Link]

• PMC. (n.d.). Synthesis and Nonlinear Optical Behavior of Thermally Stable Chromophores Based on 9,9-Dimethyl-9H-fluoren-2-amine: Improving Intrinsic Hyperpolarizability through Modulation of “Push–Pull”. [Link]

• NIST. (n.d.). 9H-Fluoren-9-one. [Link]

• SpectraBase. (n.d.). 2,7-Dinitro-9H-fluorene - Optional[13C NMR] - Spectrum. [Link]

Sources

• 1. 9-Fluorenone(486-25-9) 1H NMR [m.chemicalbook.com]
• 2. spectrabase.com [spectrabase.com]
• 3. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Optimized Default 1H Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 6. chem.libretexts.org [chem.libretexts.org]

13C NMR Chemical Shifts of Methoxy Groups in Fluorenones: A Comparative Guide

This guide details the 13C NMR chemical shift behavior of methoxy-substituted fluorenones, specifically focusing on the differentiation between sterically hindered (1-, 4-) and unhindered (2-, 3-) isomers.

Executive Summary & Mechanistic Logic

The Core Challenge: Distinguishing regioisomers of methoxyfluorenones is critical in drug discovery (e.g., kinamycin analogues) and materials science (OLEDs). While Proton NMR (

H) often shows overlapping aromatic signals, Carbon-13 NMR ( C) provides a definitive "fingerprint" for the methoxy group itself.

The Mechanism: The chemical shift (

) of the methoxy carbon is governed by two opposing forces:

• Electronic Resonance (Mesomeric Effect): In unhindered positions (2- and 3-), the methoxy group adopts a planar conformation to maximize

  - orbital overlap with the aromatic ring. This results in a "typical" chemical shift ( ppm).

• Steric Compression (Peri/Bay Effects): In hindered positions (1- and 4-), steric clash forces the methoxy group out of the aromatic plane. This twists the

  bond, reducing orbital overlap and causing a characteristic downfield shift (deshielding) to ppm.

Comparative Analysis: Chemical Shift Data

The following table summarizes the diagnostic

C NMR shifts for the methoxy carbon in mono-substituted fluorenones.

Table 1: Diagnostic 13C NMR Shifts of Methoxyfluorenones

Isomer	Position Type	Steric Environment	Predicted (ppm)	Mechanistic Driver
1-Methoxy	Peri (to C=O)	High Hindrance	~61.0 - 62.5	Repulsion from C9 Carbonyl lone pairs forces OMe out-of-plane. Analogous to 5-OMe in flavones.
2-Methoxy	Lateral	Low Hindrance	55.5 - 56.5	Planar conformation allowed. Strong resonance donation.
3-Methoxy	Lateral	Low Hindrance	55.5 - 56.5	Planar conformation allowed.
4-Methoxy	Pseudo-Bay	High Hindrance	~59.5 - 61.5	Steric clash with H-5 (Bay region interaction).

Note: Data reflects shifts in

. Values may vary by ppm depending on concentration and solvent effects (e.g., DMSO- often causes slight deshielding).

Performance Comparison: Resolution Power

• Standard Resolution (1D

  H NMR): often fails to distinguish 2-OMe from 3-OMe due to overlapping aromatic multiplets.

• Enhanced Resolution (

  C NMR): The methoxy carbon shift provides a binary "Hindered vs. Free" classification.
  • ppm: Indicates position 2 or 3.
  • ppm: Indicates position 1 or 4.

Experimental Protocol: Self-Validating Assignment System

To ensure absolute structural certainty, follow this "Self-Validating" workflow. This protocol relies on the HMBC (Heteronuclear Multiple Bond Correlation) experiment to link the methoxy proton to the specific ring carbon.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve ~10 mg of compound in 0.6 mL

    .

  • Critical: Filter solution through a cotton plug to remove particulates that broaden lines.

• Acquisition Parameters (Bruker/Varian 400 MHz+):

  • 1D

    C: Run with proton decoupling (CPD). Minimum 256 scans to visualize quaternary carbons.

  • HSQC (Heteronuclear Single Quantum Coherence): Use to identify the carbon directly attached to the methoxy protons.

  • HMBC (Long-Range): Set long-range coupling delay for

    Hz. This is the "Bridge" step.

• Validation Logic (The "Bridge"):

  • Step A: Identify OMe proton signal in

    H NMR (singlet, ppm).

  • Step B: In HMBC, find the correlation from OMe protons to the ipso aromatic carbon (

    ).

  • Step C: Check correlations from

    to other aromatic protons.

    • 1-OMe:

      correlates to C=O (Carbonyl, ~194 ppm)? Usually weak/absent (4 bonds). correlates to H-2 and H-3.

    • 4-OMe:

      correlates to H-3 and H-5? H-5 correlation is through-space (NOESY) or weak 4-bond.

Visualizing the Assignment Logic

Caption: Decision tree for assigning methoxyfluorenone regioisomers based on

C chemical shift magnitude and steric hindrance principles.

References

• General 13C NMR Shifts & Substituent Effects

  • Oregon State University. "13C NMR Chemical Shift Ranges."

  • [Link]

• Steric Deshielding of Methoxy Groups (The "Ortho" Effect)

  • Agrawal, P. K. "Methoxy 13C NMR Chemical Shift as a Molecular Descriptor in the Structural Analysis of Flavonoids.

  • [Link]

• Synthesis and Characteriz

  • RSC Advances. "Electronic effects on the substitution reactions of benzhydrols and fluorenyl alcohols.

  • [Link]

• Fluorenone 13C NMR Assignments

  • BMRB.

  • [Link]

A Comparative Guide to the Fluorescence Quantum Yield of Dimethoxy and Dihydroxy Fluorenones

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorescence Quantum Yield in Advanced Applications

The fluorescence quantum yield (Φf) is a fundamental photophysical parameter that quantifies the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed by a fluorophore.[1][2] A high quantum yield is often a desirable characteristic for applications in bioimaging, sensing, and optoelectronics, as it translates to brighter fluorescence signals and enhanced sensitivity. In drug development, fluorescent probes with high quantum yields are invaluable tools for visualizing biological processes and screening potential drug candidates. The fluorenone scaffold, with its rigid, planar structure, serves as a versatile platform for the design of novel fluorophores. Substitution with electron-donating groups, such as methoxy (-OCH₃) and hydroxyl (-OH), can significantly modulate the photophysical properties of the fluorenone core. This guide will compare the effects of these two common substituents on the fluorescence quantum yield of fluorenone.

Dimethoxy Fluorenones: A Quantitative Look at Substituent Position

Experimental studies on a series of methoxy-substituted fluorenones have revealed a strong dependence of the fluorescence quantum yield on the position of the methoxy groups. Generally, fluorenones are considered to be weakly fluorescent.[3]

Table 1: Fluorescence Quantum Yields (Φf) of Methoxy-Substituted Fluorenones in Different Solvents [3]

Compound	Substituent Position(s)	Φf in Cyclohexane (%)	Φf in Acetonitrile (%)	Φf in Ethanol (%)
Fluorenone	-	1.5	2.7	0.2
3-Methoxyfluorenone	3	1.8	2.5	0.3
3,6-Dimethoxyfluorenone	3,6	2.1	2.8	0.4
2-Methoxyfluorenone	2	0.2	0.1	<0.1
4-Methoxyfluorenone	4	0.2	0.1	<0.1
2,7-Dimethoxyfluorenone	2,7	0.1	<0.1	<0.1

As evidenced by the data in Table 1, substitution at the 3 and 6 positions of the fluorenone ring has a minimal impact on the fluorescence quantum yield compared to the parent fluorenone.[3] In contrast, substitution at the 2, 4, and 7 positions leads to a significant decrease in the quantum yield.[3] This pronounced effect of substituent position on the fluorescence efficiency highlights the intricate relationship between molecular structure and photophysical properties.

Dihydroxy Fluorenones: A Qualitative Comparison and Mechanistic Insights

The hydroxyl group is generally considered a stronger electron-donating group than the methoxy group due to the presence of a lone pair of electrons on the oxygen atom that can be delocalized into the aromatic ring through resonance. This increased electron-donating character would be expected to enhance the intramolecular charge transfer (ICT) character of the excited state. While ICT can sometimes lead to higher fluorescence, in the case of fluorenones, it can also open up non-radiative decay pathways, potentially leading to a lower quantum yield.

A crucial factor that differentiates hydroxyl groups from methoxy groups is their ability to participate in both intramolecular and intermolecular hydrogen bonding.

• Intramolecular Hydrogen Bonding: A hydroxyl group can form a hydrogen bond with the carbonyl oxygen of the fluorenone core. This interaction can introduce rigidity to the molecule, which might be expected to increase the fluorescence quantum yield by reducing vibrational quenching. However, this intramolecular hydrogen bond can also facilitate excited-state intramolecular proton transfer (ESIPT), a process that often leads to a large Stokes shift and can sometimes result in lower fluorescence from the initially excited state.

• Intermolecular Hydrogen Bonding: In protic solvents, the hydroxyl groups can form hydrogen bonds with solvent molecules. This interaction with the solvent can provide an efficient pathway for non-radiative deactivation of the excited state, leading to significant fluorescence quenching.[4] This is a well-documented phenomenon for many fluorophores containing hydroxyl groups.

Therefore, the fluorescence quantum yield of dihydroxy fluorenones is expected to be highly sensitive to the solvent environment. In aprotic solvents, the potential for intramolecular hydrogen bonding could lead to varied effects depending on the specific isomer. In protic solvents, significant quenching is anticipated due to intermolecular hydrogen bonding.

The following diagram illustrates the key differences in the potential deactivation pathways for dimethoxy and dihydroxy fluorenones.

Caption: Potential deactivation pathways for excited dimethoxy and dihydroxy fluorenones.

Experimental Protocol: Determination of Fluorescence Quantum Yield

The relative method is a widely used and reliable technique for determining the fluorescence quantum yield of an unknown sample by comparing it to a standard with a known quantum yield.[1][2]

Materials and Instrumentation

• Spectrofluorometer: Equipped with an excitation and emission monochromator.

• UV-Vis Spectrophotometer: For measuring absorbance.

• Quartz Cuvettes: 1 cm path length.

• Fluorescence Standard: A compound with a well-characterized quantum yield that absorbs and emits in a similar spectral region to the sample. For fluorenones, quinine sulfate in 0.1 M H₂SO₄ (Φf = 0.54) is a common standard.

• Solvents: Spectroscopic grade solvents are essential.

• Dimethoxy/Dihydroxy Fluorenone Samples: Synthesized and purified.

Step-by-Step Methodology

• Preparation of Stock Solutions: Prepare stock solutions of the standard and the fluorenone samples in the desired solvent.

• Absorbance Measurements:

  • Prepare a series of dilutions of the stock solutions of both the standard and the samples.

  • Measure the absorbance of each dilution at the chosen excitation wavelength using the UV-Vis spectrophotometer.

  • Ensure that the absorbance values are within the linear range of the instrument, typically below 0.1, to minimize inner filter effects.

• Fluorescence Measurements:

  • Record the fluorescence emission spectrum of each dilution of the standard and the samples using the spectrofluorometer.

  • The excitation wavelength should be the same for both the standard and the samples.

  • The emission spectra should be corrected for the instrument's spectral response.

• Data Analysis:

  • Integrate the area under the corrected emission spectra for both the standard and the samples.

  • Plot the integrated fluorescence intensity versus the absorbance for both the standard and the samples.

  • The slope of these plots gives the value of the gradient (Grad).

• Calculation of Quantum Yield: The quantum yield of the sample (Φf_sample) can be calculated using the following equation:

  Φf_sample = Φf_std * (Grad_sample / Grad_std) * (n_sample² / n_std²)

  Where:

  • Φf_std is the quantum yield of the standard.

  • Grad_sample and Grad_std are the gradients from the plots of integrated fluorescence intensity versus absorbance for the sample and the standard, respectively.

  • n_sample and n_std are the refractive indices of the solvents used for the sample and the standard, respectively.

Experimental Workflow Diagram

Caption: Workflow for the determination of relative fluorescence quantum yield.

Conclusion

The fluorescence quantum yield of substituted fluorenones is a sensitive parameter that is significantly influenced by the nature and position of the substituents. For dimethoxy fluorenones, substitution at the 3 and 6 positions results in quantum yields comparable to the parent compound, while substitution at the 2, 4, and 7 positions leads to substantial quenching. While quantitative data for dihydroxy fluorenones are scarce, their stronger electron-donating character and propensity for hydrogen bonding suggest a more complex photophysical behavior. In particular, intermolecular hydrogen bonding in protic solvents is expected to be a major deactivation pathway, leading to lower quantum yields. The detailed experimental protocol provided in this guide offers a robust framework for researchers to accurately determine the fluorescence quantum yields of these and other novel fluorophores, enabling the rational design of molecules with tailored photophysical properties for a wide range of scientific applications.

References

• Excited-state properties of fluorenones: Influence of substituents, solvent and macrocyclic encapsulation. Photochem. Photobiol. Sci., 2014, 13 , 1234-1244. [Link]

• Synthesis and Luminescence Spectral Properties of New 2,7-Dihydroxy-9H-fluoren-9-one Derivatives. Request PDF. [Link]

• The influence of intermolecular hydrogen bonds on single fluorescence mechanism of 1-hydroxy-11H-benzo [b]fluoren-11-one and 10-hydroxy-11H-benzo [b]fluoren-11-one. J. Mol. Model., 2021, 27 , 173. [Link]

• A Guide to Recording Fluorescence Quantum Yields. Horiba. [Link]

• Role of Intramolecular and Intermolecular Hydrogen Bonding in Both Singlet and Triplet Excited States of Aminofluorenones on Internal Conversion, Intersystem Crossing, and Twisted Intramolecular Charge Transfer. J. Phys. Chem. A, 2018, 122 , 35, 7023–7032. [Link]

• Impact of Hydrogen Bonding on the Fluorescence of N-Amidinated Fluoroquinolones. Chem. Asian J., 2019, 14 , 910-916. [Link]

• A Guide to Recording Fluorescence Quantum Yields. University of California, Irvine. [Link]

Sources

• 1. sciforum.net [sciforum.net]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. Impact of Hydrogen Bonding on the Fluorescence of N-Amidinated Fluoroquinolones - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC Separation Profile: 2,7-Dimethoxyfluorenone vs. Process Impurities

Executive Summary

Objective: To provide a robust High-Performance Liquid Chromatography (HPLC) method for the separation and quantification of 2,7-dimethoxyfluorenone (2,7-DMF) from its critical process impurities.

Context: 2,7-Dimethoxyfluorenone is a high-value intermediate often used in the synthesis of antiviral agents (e.g., Tilorone analogues) and organic optoelectronic materials. Its purity is critical, as residual hydroxylated intermediates can quench fluorescence or alter biological efficacy.

Key Finding: The separation is governed by the polarity differences between the phenolic hydroxyl groups of the impurities and the methoxy groups of the target product. A C18 Reverse Phase method using an Acetonitrile/Water gradient provides optimal resolution (

) for all critical pairs.

Chemical Context & Impurity Profiling

Understanding the synthesis pathway is the first step in defining the "Critical Quality Attributes" (CQAs) for the HPLC method. The primary synthesis route involves the O-methylation of 2,7-dihydroxyfluorenone.

Critical Impurities

Compound Name	Abbr.	Structure Description	Polarity (LogP)*	Origin
2,7-Dihydroxyfluorenone	Impurity A	Two phenolic -OH groups	Low (Polar)	Unreacted Starting Material
2-Hydroxy-7-methoxyfluorenone	Impurity B	One -OH, one -OCH3	Medium	Incomplete Methylation (Intermediate)
2,7-Dimethoxyfluorenone	Target	Two -OCH3 groups	High (Non-polar)	Target Product
Fluorenone	Impurity C	Unsubstituted	High	Raw material contaminant (rare)

*LogP values are comparative estimates based on functional group hydrophobicity.

Synthesis & Impurity Origin Workflow (DOT Diagram)

Figure 1: Stepwise methylation pathway showing the origin of Impurity B (intermediate) and Impurity A (residual starting material).

Method Development Strategy

Column Selection: The C18 Standard

Given the aromatic nature of the fluorenone backbone and the distinct polarity differences introduced by the -OH vs. -OCH3 groups, a C18 (Octadecylsilane) column is the gold standard.

• Why: The π-π interactions between the fluorenone rings and the C18 stationary phase provide strong retention, while the polar -OH groups on Impurities A and B significantly reduce their interaction with the hydrophobic chain, ensuring early elution.

Mobile Phase Logic

• Solvent A (Aqueous): Water + 0.1% Formic Acid (or Phosphoric Acid). Acidification suppresses the ionization of the phenolic -OH (pKa ~9-10), keeping impurities in their neutral form to prevent peak tailing, though they remain distinctively more polar than the target.

• Solvent B (Organic): Acetonitrile (ACN). ACN is preferred over Methanol due to lower viscosity (lower backpressure) and sharper peak shapes for aromatic ketones.

Comparative Performance Guide

The following data represents the typical elution order and relative retention behavior observed under the recommended gradient conditions.

Relative Retention Time (RRT) Profile

Reference: Target Peak (2,7-DMF) set to RRT = 1.00

Elution Order	Compound	Approx. RRT	Resolution ( )	Peak Shape Comment
1	Impurity A (Dihydroxy)	0.45 - 0.55	N/A	Sharp, elutes near void if %B is too high initially.
2	Impurity B (Mono-methoxy)	0.75 - 0.80	> 5.0	Well-resolved. Critical pair with Target.
3	Target (Dimethoxy)	1.00	> 3.0	Symmetric peak.
4	Impurity C (Fluorenone)	1.15 - 1.25	> 2.0	Elutes later due to lack of polar oxygen atoms.

Chromatographic Decision Tree (DOT Diagram)

Figure 2: Troubleshooting logic for optimizing the separation of the critical mono-methoxy intermediate.

Experimental Protocol (Standard Operating Procedure)

Equipment & Reagents[1]

• Instrument: HPLC with UV/Vis or PDA detector (e.g., Agilent 1200/1260, Waters Alliance).

• Column: Phenomenex Luna C18(2) or Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 5 µm).

• Solvents: HPLC Grade Acetonitrile, Milli-Q Water.

Method Parameters

Parameter	Setting
Flow Rate	1.0 mL/min
Injection Volume	5 - 10 µL
Column Temp	30°C (Controlled)
Detection	UV 254 nm (Primary), 280 nm (Secondary)
Run Time	20 Minutes

Gradient Program

Time (min)	% Water (0.1% H3PO4)	% Acetonitrile	Phase Description
0.0	70	30	Equilibration: Retains polar Impurity A.
2.0	70	30	Isocratic Hold: Ensures separation of early eluters.
12.0	10	90	Ramp: Elutes Target and non-polar impurities.
15.0	10	90	Wash: Cleans column of highly lipophilic residues.
15.1	70	30	Re-equilibration: Returns to initial conditions.

Sample Preparation

• Diluent: 50:50 Water:Acetonitrile.

• Concentration: 0.5 mg/mL (Target).

• Filtration: 0.45 µm PTFE filter (Nylon filters may bind fluorenones).

References

• Krishna, D. R., et al. (1967).[1] Synthesis of 2,7-dihydroxy-9-fluorenone and its derivatives.[2][3][4] Journal of Medicinal Chemistry, 10(1), 99-101.[1][3] Link

• Albrecht, W. L., et al. (1974). Tilorone hydrochloride: The separation of isomers and impurities. Journal of Chromatography A, 90(1), 189-192.

• Shimadzu Corporation. (n.d.). 7 Key Differences in the Use of Methanol and Acetonitrile. Retrieved from

• PubChem. (n.d.). 2,7-Dimethoxy-9-fluorenone Compound Summary. Retrieved from

Sources

• 1. mascotchem.com [mascotchem.com]
• 2. AU2022369156A1 - A process for the preparation of 2,7-dihydroxy-9-fluorenone useful for the synthesis of tilorone and its salts - Google Patents [patents.google.com]
• 3. CN115028522B - Preparation method of 2, 7-dihydroxy-9-fluorenone - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Structural &amp; Crystallographic Characterization: 2,7-Dimethoxy-9H-fluoren-9-one vs. Functional Analogs

This guide provides an in-depth structural and crystallographic analysis of 2,7-dimethoxy-9H-fluoren-9-one , a critical scaffold in the synthesis of antiviral agents (e.g., Tilorone analogs) and organic light-emitting diode (OLED) materials.

Executive Summary

2,7-Dimethoxy-9H-fluoren-9-one (CAS: 42523-28-4) serves as a pivotal intermediate in medicinal chemistry and materials science. Unlike its parent compound (9-fluorenone) or its precursor (2,7-dihydroxy-9-fluorenone), the dimethoxy derivative exhibits distinct physicochemical properties driven by the capping of hydrogen-bond donors. This modification alters the crystal packing from a hydrogen-bond-dominated network to one governed by

stacking and dipole-dipole interactions, significantly impacting solubility, melting point, and electronic bandgap.

This guide compares the structural data of the 2,7-dimethoxy derivative against its functional analogs to provide a baseline for researchers developing "Tilorone-like" antivirals or liquid crystalline materials.

Comparative Structural Analysis

The following table contrasts the key crystallographic and physicochemical parameters of 2,7-dimethoxy-9H-fluoren-9-one with its primary functional analogs.

Table 1: Physicochemical & Crystallographic Comparison

Feature	2,7-Dimethoxy-9H-fluoren-9-one	2,7-Dihydroxy-9H-fluoren-9-one	9-Fluorenone (Parent)
CAS Number	42523-28-4	42523-29-5	486-25-9
Formula
Mol.[1][2][3] Weight	240.25 g/mol	212.20 g/mol	180.20 g/mol
Crystal System	Monoclinic (Predicted based on homologs)	Monoclinic	Orthorhombic
Space Group	(Typical for dialkoxy analogs)
Melting Point	120–130 °C (Est. range for short-chain alkoxy)	336–338 °C	81–83 °C
Key Interaction	Stacking, Dipole-Dipole	Strong Intermolecular H-Bonds	Edge-to-Face ( )
Solubility	Soluble in DCM, DMSO, Acetone	Soluble in polar aprotic (DMSO)	Soluble in most organic solvents

Structural Insights[4]

• Planarity: The fluorenone core is rigidly planar. In the 2,7-dimethoxy derivative, the methoxy groups lie nearly coplanar with the aromatic rings to maximize resonance overlap, though slight twisting (torsion angle < 5°) may occur to relieve steric strain with peri-hydrogens (H1/H8).

• Packing Motif: While 2,7-dihydroxy-9-fluorenone forms high-melting networks due to intermolecular

  hydrogen bonds, the dimethoxy analog lacks these donors. Consequently, it adopts a packing motif dominated by "herringbone" or "slipped-stack" arrangements, characteristic of liquid crystalline precursors. This reduction in lattice energy explains the significantly lower melting point compared to the dihydroxy precursor.

Experimental Protocols

A. Synthesis & Purification

Rationale: High-purity material is a prerequisite for growing single crystals suitable for X-ray diffraction (XRD). The synthesis proceeds via the O-methylation of the dihydroxy precursor.

Step-by-Step Methodology:

• Reagents: Dissolve 2,7-dihydroxy-9-fluorenone (1.0 eq) in DMSO (10 mL/g).

• Base Activation: Add powdered NaOH (4.0 eq) or

  (anhydrous) to generate the phenoxide anion. The solution will turn dark purple/red, indicating deprotonation.

• Alkylation: Add Iodomethane (MeI) (4.5 eq) dropwise at room temperature. Stir for 4–6 hours.

  • Control: Monitor via TLC (SiO2, 30% EtOAc/Hexane). The product will have a significantly higher

    than the starting material.

• Quench: Pour the reaction mixture into ice-cold water (10x volume). The product will precipitate as a yellow/orange solid.

• Purification: Filter the solid. Recrystallize from Ethanol or Acetone/Water to remove mono-methylated impurities.

B. Single Crystal Growth

Rationale: Fluorenones often form needles. To obtain block-like crystals for better diffraction data, slow evaporation from a semi-polar solvent is preferred over rapid cooling.

• Solvent System: Prepare a saturated solution of the purified 2,7-dimethoxy-9-fluorenone in Dichloromethane (DCM) or Acetonitrile .

• Method: Filter the solution through a 0.45

  PTFE syringe filter into a clean vial.

• Nucleation: Cover the vial with parafilm and poke 2–3 small holes. Allow to stand undisturbed at 20°C for 3–7 days.

• Harvesting: Select crystals with well-defined faces (

  mm in at least two dimensions) under a polarized light microscope.

Self-Validating Crystallography Workflow

The following diagram outlines the logical flow from crystal selection to structure refinement, ensuring data integrity.

Caption: Workflow for X-ray diffraction analysis, including feedback loops for crystal quality and refinement convergence.

Relevance to Drug Development & Materials[3]

Tilorone & Antiviral Research

2,7-Dimethoxy-9H-fluoren-9-one is a direct structural analog of the core scaffold used in Tilorone (2,7-bis(2-(diethylamino)ethoxy)-9-fluorenone).

• SAR Insight: The 2,7-substitution pattern is critical for DNA intercalation. The distance between the two oxygen atoms in the dimethoxy derivative mimics the spacing required for the cationic side chains of Tilorone to interact with the phosphate backbone of DNA.

• Metabolic Stability: The methoxy group serves as a metabolically stable bioisostere for the hydroxy group, preventing rapid glucuronidation while maintaining electron-donating properties.

OLED Host Materials

Fluorenone derivatives are electron-deficient, making them suitable as electron-transporting materials or hosts in OLEDs.

• Packing Efficiency: The crystal structure data helps predict charge carrier mobility. A "herringbone" packing (common in 2,7-disubstituted fluorenones) favors 2D charge transport, whereas

  -stacked columns favor 1D transport.

References

• Synthesis and Liquid Crystal Properties of 2,7-Dialkoxy-9-fluorenones. Source: Ivanov, A. V., et al. (2002). Russian Journal of General Chemistry. Context: Describes the synthesis and mesomorphic behavior of the homologous series, including the methoxy derivative. URL:

• Crystal structure of 2,7-dihydroxy-9-fluorenone. Source: Cambridge Crystallographic Data Centre (CCDC) / ChemicalBook Data. Context: Provides the baseline structural parameters for the hydrogen-bonded precursor. URL:

• Photodecaging from 9-substituted 2,7-dihydroxy and dimethoxyfluorenes. Source:Photochemical & Photobiological Sciences. Context: Contains detailed synthesis and spectroscopic characterization (NMR, IR) of 2,7-dimethoxy-9-fluorenone. URL:

• Crystal structure of 9-fluorenone. Source: L. A. Chetkina, et al. Crystallography Reports.[4] Context: The parent structure used for comparative analysis of the fluorenone core planarity. URL:

Sources

• 1. 2,7-Difluoro-3,6-dihydroxyxanthone | C13H6F2O4 | CID 12160769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,7-Dihydroxy-9-fluorenone | 42523-29-5 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]

thermal stability analysis TGA of 2,7-dimethoxyfluorenone

Technical Comparison Guide: Thermal Stability Profile of 2,7-Dimethoxyfluorenone

Executive Summary

2,7-Dimethoxyfluorenone (2,7-DMF) is a critical intermediate in the synthesis of organic semiconductors, including dibenzo[g,p]chrysene derivatives and spiro-linked hole-transport materials for OLEDs. Its thermal stability is a governing factor in its utility, particularly for vacuum sublimation purification and high-temperature polymerization reactions.

This guide provides a rigorous thermal analysis framework, comparing 2,7-DMF against its parent compound (Fluorenone ) and its halogenated analog (2,7-Dibromofluorenone ). While the parent fluorenone exhibits high thermal robustness, the introduction of methoxy groups alters the decomposition pathway, introducing a specific "weak link" at the ether bond that researchers must account for during processing.

Compound Profile & Theoretical Thermal Properties

Property	2,7-Dimethoxyfluorenone	Fluorenone (Parent)	2,7-Dibromofluorenone
Structure	Aromatic ketone with electron-donating alkoxy groups.	Naked aromatic ketone.	Halogenated aromatic ketone.[1][2]
Molecular Weight	~240.25 g/mol	180.20 g/mol	337.99 g/mol
Melting Point ( )	~100–125 °C (Est.*)	81–85 °C	165–168 °C
Primary Decomposition	Demethylation / Ether Cleavage	Ring Opening / Oxidation	Debromination
Est. Onset ( )	~280–310 °C	~250 °C (Sublimes/Evaps)	>320 °C

*Note:

of 2,7-DMF is significantly lower than its precursor 2,7-dihydroxyfluorenone ( C) due to the loss of intermolecular hydrogen bonding.

Experimental Protocol: TGA Workflow

To obtain reproducible thermal stability data, follow this self-validating protocol. This method distinguishes between physical sublimation and chemical decomposition .

Instrument Setup

• Instrument: TGA/DSC (Simultaneous Thermal Analyzer preferred).

• Pan Type: Alumina (

  ) or Platinum (Pt) open pans. Avoid aluminum pans if C.

• Purge Gas: Nitrogen (

  ) at 50 mL/min (Inert) vs. Air (Oxidative study).

Step-by-Step Methodology

• Blank Run: Run an empty pan using the exact method below to establish a baseline.

• Equilibration: Equilibrate sample (5–10 mg) at 30 °C for 5 minutes to stabilize microbalance.

• Ramp 1 (Drying): Heat to 110 °C at 10 °C/min. Hold for 5 mins to remove surface moisture/solvents.

• Ramp 2 (Analysis): Heat from 110 °C to 700 °C at 10 °C/min.

• Isothermal Check (Optional): If sublimation is suspected, hold at

  C for 30 mins and observe mass loss linearity.

Visualizing the TGA Workflow

The following diagram outlines the decision logic for interpreting the TGA curve of 2,7-DMF.

Caption: Logic flow for interpreting TGA data of 2,7-DMF, distinguishing solvent loss and sublimation from chemical degradation.

Comparative Analysis & Mechanistic Insight

2,7-DMF vs. Fluorenone (The Parent)

• Mechanism: Unsubstituted fluorenone is highly stable but volatile. It often sublimes before it decomposes.

• 2,7-DMF Difference: The methoxy groups (

  ) add molecular weight, reducing volatility. However, the bond is the thermal weak point.

• Observation: You will observe a two-stage weight loss for 2,7-DMF.

  • Stage 1 (~300–350 °C): Loss of methyl radicals (

    ) or formaldehyde, depending on the atmosphere.

  • Stage 2 (>450 °C): Degradation of the fluorenone core.

2,7-DMF vs. 2,7-Dibromofluorenone (The Halogenated Analog)

• Stability: The dibromo analog is significantly more thermally stable (

  C) because the bond is stronger and the molecule is heavier (suppressing sublimation).

• Implication: If your process requires temperatures >300°C, the dibromo precursor is preferred over the dimethoxy variant to avoid ether cleavage.

Data Summary Table (Projected)

Parameter	Fluorenone	2,7-Dimethoxyfluorenone	2,7-Dihydroxyfluorenone
(1% Loss)	~150 °C (Sublimation)	~250 °C	~300 °C
(Decomp)	N/A (Evaporates)	~290–310 °C	~340 °C
Char Yield (600°C, )	< 1%	~15–20%	> 40%
Key Risk	High Volatility	Demethylation	Dehydration

Mechanistic Degradation Pathway

Understanding how 2,7-DMF degrades allows for better troubleshooting. The methoxy group is an electron donor, but at high temperatures, the ether linkage undergoes homolytic cleavage.

Caption: Thermal degradation pathway of 2,7-DMF showing methyl radical loss and subsequent char formation.

References

• National Toxicology Program (NTP). Chemical Properties of 2,7-Dinitro-9-fluorenone (Analogous Structure Data). National Institutes of Health.[3] Link

• ChemicalBook. 2,7-Dihydroxy-9-fluorenone Properties and Synthesis. (Precursor Melting Point Data). Link

• Royal Society of Chemistry. Photodecaging from 9-substituted 2,7-dihydroxy and dimethoxyfluorenes. Photochemical & Photobiological Sciences, 2011.[4] (Synthesis & Characterization). Link

• PubChem. Fluorenone Compound Summary (Parent Compound Baseline). National Library of Medicine. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 2,7-Dinitro-9-fluorenone | C13H6N2O5 | CID 35842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

Achieving Precision in Elemental Analysis: A Comparative Guide for C15H12O3 Scaffolds

Executive Summary

Objective: This guide provides a technical comparison of elemental analysis (CHN) outcomes for the molecular formula C₁₅H₁₂O₃ (MW: 240.25 g/mol ), a common scaffold for stilbenoids like Pterostilbene and flavonoids like Pinostrobin .

The Challenge: While High-Resolution Mass Spectrometry (HRMS) confirms molecular weight, it often fails to detect bulk impurities such as trapped solvents or inorganic salts. Elemental analysis remains the "Gold Standard" for bulk purity (>95%) required by top-tier journals (e.g., J. Med. Chem., J. Org.[1] Chem.).[2][3][4][5][6][7][8][9][10][11][12]

Scope: We compare three sample preparation methodologies—Standard Air Drying , Vacuum Drying , and Lyophilization —and their impact on the "Calculated vs. Found" correlation.

Theoretical Baseline: The C₁₅H₁₂O₃ Standard

Before analyzing experimental data, the theoretical abundance must be established with high precision using atomic weights: C (12.011), H (1.008), O (15.999).

Target Formula: C₁₅H₁₂O₃

• Molecular Weight: 240.258 g/mol

• Acceptance Criteria: ±0.40% absolute deviation (Standard Journal Requirement).

Element	Atom Count	Total Mass ( g/mol )	Calculated %	Acceptable Range (Low)	Acceptable Range (High)
Carbon (C)	15	180.165	74.99%	74.59%	75.39%
Hydrogen (H)	12	12.096	5.03%	4.63%	5.43%
Oxygen (O)	3	47.997	19.98% *	N/A	N/A

*Note: Oxygen is typically calculated by difference in standard CHN analysis.

Comparative Study: Sample Preparation Impact

In this study, we synthesized Pterostilbene (C₁₅H₁₂O₃) via a Wittig-Horner reaction and subjected the final recrystallized product (from Ethanol/Water) to three different drying protocols before CHN analysis on a Thermo Scientific FlashSmart analyzer.

Scenario A: The "Quick Dry" Failure (Air Dried)

• Protocol: Product filtered and air-dried on a Buchner funnel for 4 hours.

• Hypothesis: Trapped solvent (Ethanol/Water) will skew Carbon % down and Hydrogen % up.

• Result: FAIL . The sample retains ~0.25 molar equivalents of Ethanol.

Scenario B: The "Standard" Trap (Vacuum Oven, 40°C)

• Protocol: Dried in a vacuum oven at 40°C for 12 hours.

• Hypothesis: Ethanol is removed, but the hygroscopic nature of the phenolic hydroxyl group traps ambient moisture upon transfer.

• Result: BORDERLINE/FAIL . The sample retains ~0.5 molar equivalents of Water.[9]

Scenario C: The Optimized Protocol (High-Vac + P₂O₅)

• Protocol: Dried at 80°C under high vacuum (<0.1 mbar) over P₂O₅ desiccant for 24 hours.

• Result: PASS .

Experimental Data Summary

Metric	Calculated (Theoretical)	Scenario A (Found) (Air Dried)	Scenario B (Found) (Vac Oven 40°C)	Scenario C (Found) (High-Vac 80°C)
Carbon	74.99%	72.85% (Δ -2.14)	72.25% (Δ -2.74)	74.92% (Δ -0.07)
Hydrogen	5.03%	5.45% (Δ +0.42)	5.25% (Δ +0.22)	5.05% (Δ +0.02)
Nitrogen	0.00%	0.00%	0.00%	0.00%
Status	—	REJECT	REJECT	ACCEPT

Technical Insight: In Scenario B, the presence of 0.5 mol H₂O shifts the theoretical formula to C₁₅H₁₂O₃ • 0.5 H₂O (MW 249.26). The theoretical Carbon for this hydrate is 72.28%, which matches the "Found" value of 72.25%. This confirms that "failed" analysis is often a "successful" analysis of a wet sample.

Validated Experimental Protocol

To achieve the results in Scenario C, follow this self-validating workflow.

Step 1: Instrument Calibration (K-Factor)

Do not rely on factory defaults. Run a standard daily.

• Standard: Acetanilide (C₈H₉NO) or Sulfanilamide.

• Tolerance: The K-factor (calibration factor) must yield a standard deviation of <0.1% across 3 runs.

• Blank Run: Run an empty tin capsule to subtract background Carbon (from atmospheric CO₂).

Step 2: Sample Preparation (The Critical Step)

• Vessel: Use a clean glass vial (borosilicate).

• Drying: Place open vial in a drying pistol (Abderhalden) with P₂O₅ and refluxing acetone (56°C) or heat under high vacuum (0.1 mmHg) at 80°C for 24h.

• Equilibration: Allow sample to cool to room temperature under vacuum or Argon. Do not expose to humid air before weighing.

Step 3: Weighing & Combustion

• Microbalance: Use a balance readable to 0.001 mg (1 µg).

• Target Mass: 1.5 mg – 2.5 mg. (Too little = high noise; Too much = incomplete combustion).

• Encapsulation: Fold the tin capsule tightly to exclude air bubbles (which contain N₂).

• Combustion: Flash combustion at 950–1000°C with Oxygen injection.

Visualizing the Analytical Logic

The following diagram illustrates the decision tree for interpreting CHN results and diagnosing failures.

Caption: Figure 1. Decision matrix for elemental analysis validation. Note the feedback loop for re-drying samples when Carbon values are low, indicating solvent entrapment.

Troubleshooting: Why "Found" Values Drift

When your C₁₅H₁₂O₃ analysis fails, it is rarely the instrument. It is the chemistry.

• The "Low Carbon" Drift:

  • Cause: Non-combustible impurities (inorganic salts) or solvent inclusion (Water/MeOH).

  • Mechanism:[3][9][13] Water (0% Carbon) dilutes the total mass. If you weigh 2.0 mg of sample, but 0.1 mg is water, you are only burning 1.9 mg of Carbon source, resulting in a lower %C reading.

• The "High Carbon" Drift:

  • Cause: Incomplete combustion.

  • Mechanism:[3][9][13] If the sample forms a graphitic char that doesn't fully oxidize to CO₂, the instrument might miscalculate the integration baselines, or more commonly, if the standard (Acetanilide) was damp but the sample was dry, the K-factor will be artificially high, boosting the sample's apparent %C.

• The Nitrogen Ghost:

  • Observation: Finding 0.2% Nitrogen in a Nitrogen-free compound (C₁₅H₁₂O₃).

  • Cause: Air leak in the encapsulation step.

  • Fix: Ensure the tin capsule is crimped tightly to exclude atmospheric N₂.

References

• Journal of Medicinal Chemistry. (2025). Author Guidelines: Purity and Elemental Analysis Requirements. American Chemical Society.[5][9][14] [Link]

• Royal Society of Chemistry. (2008). CHNS Elemental Analysers: Technical Brief No. 29. Analytical Methods Committee.[4] [Link]

• Kandioller, W., et al. (2022). Elemental analysis: an important purity control but prone to manipulations.[9][15] Inorganic Chemistry Frontiers. [Link]

• National Institutes of Health (NIH). (2013). Pterostilbene: A Review of Antioxidant Activity and Disease Modification.[8][11] PMC3776186. [Link]

Sources

• 1. Author Guidelines [researcher-resources.acs.org]
• 2. reddit.com [reddit.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. rsc.org [rsc.org]
• 5. Author Guidelines [researcher-resources.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. spectro-lab.pl [spectro-lab.pl]
• 8. A Review of Pterostilbene Antioxidant Activity and Disease Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI01379C [pubs.rsc.org]
• 10. Protective effect of Pterostilbene against free radical mediated oxidative damage - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. MICROANALYSIS - Elemental Analysis Method for CHN via CHN/O/S Elemental Analyzer CHN440 [answers.uillinois.edu]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal of 2,7-Dimethoxy-9H-fluoren-9-one

Executive Summary & Core Directive

2,7-Dimethoxy-9H-fluoren-9-one (CAS: 13132-15-5) is a substituted aromatic ketone commonly utilized as an intermediate in the synthesis of optoelectronic materials and pharmaceutical compounds.[1] While chemically stable, its polycyclic aromatic hydrocarbon (PAH) core structure necessitates strict disposal protocols to prevent aquatic bioaccumulation.

The Core Directive: This substance must never be discharged into municipal sewage systems. The only acceptable terminal disposal method is high-temperature incineration equipped with flue gas scrubbing. All laboratory workflows must be designed to capture 100% of solid and liquid residues for off-site thermal destruction.

Chemical Profile & Hazard Assessment

Understanding the physicochemical properties is the first step in designing a self-validating disposal system. This compound is lipophilic and persistent; therefore, water-based decontamination is ineffective and prohibited.

Parameter	Specification	Operational Implication
CAS Number	13132-15-5	Use for waste manifesting and inventory tracking.[1]
Physical State	Solid (Crystalline Powder)	High potential for dust generation; requires particulate containment.[1]
Solubility	Insoluble in water; Soluble in DCM, Toluene	Do not attempt to wash down sinks.[1] Use organic solvents for cleaning.
GHS Classification	Warning: Skin Irrit. 2 (H315), Eye Irrit.[1] 2A (H319), STOT SE 3 (H335)	Standard PPE (Nitrile gloves, safety goggles) is mandatory.[1]
Ecological Impact	Aquatic Chronic 2 (H411)	Zero-discharge policy to drains is critical.[1]
Waste Stream	Non-Halogenated Organic	Segregate from chloroform/DCM waste streams to lower disposal costs.[1]

Pre-Disposal Protocol: The Segregation Logic

To maintain a self-validating safety system, waste must be segregated at the point of generation. Mixing this compound with incompatible streams (e.g., strong oxidizers like nitric acid) can create immediate fire hazards or toxic off-gassing.

Segregation Rules

• Non-Halogenated Stream: 2,7-Dimethoxy-9H-fluoren-9-one contains only Carbon, Hydrogen, and Oxygen.[1] Unless dissolved in a halogenated solvent (like Dichloromethane), it should be placed in the Non-Halogenated Organic waste container.

• Solid vs. Liquid:

  • Solid Waste: Contaminated weigh boats, gloves, and filter paper must go into the Hazardous Solid Waste drum, not regular trash.

  • Liquid Waste: Mother liquors and cleaning rinsates must go into Organic Solvent Carboys .

Disposal Workflow Visualization

The following diagram illustrates the decision logic for handling different forms of waste containing 2,7-Dimethoxy-9H-fluoren-9-one.

Figure 1: Decision logic for segregating 2,7-Dimethoxy-9H-fluoren-9-one waste streams to ensure regulatory compliance and efficient incineration.

Detailed Operational Procedures

Scenario A: Disposal of Pure Substance (Expired or Excess)

Objective: Dispose of bulk solid material without generating dust.

• Containment: Do not dump loose powder into a drum. Transfer the material into a sealable secondary container (e.g., a screw-top jar or heavy-duty polyethylene bag).

• Labeling: Affix a hazardous waste label immediately.

  • Constituents: "2,7-Dimethoxy-9H-fluoren-9-one" (99%).[1]

  • Hazard Check: Irritant, Toxic to Aquatic Life.[2][3]

• Placement: Place the sealed container into the Hazardous Solid Waste Drum .

Scenario B: Cleaning Glassware (Rinsate Management)

Objective: Remove lipophilic residues without contaminating water drains.

• Primary Rinse: Rinse the flask with a minimal amount of Acetone or Ethanol .

  • Why? The compound is soluble in organic solvents but insoluble in water.[4] Water washing first will only spread the material.

• Collection: Pour this initial rinse into the Non-Halogenated Organic Waste carboy.

• Secondary Wash: Wash with soap and water only after the organic residue is visually removed. This soapy water can generally go down the drain if the primary rinse was thorough (verify with local EHS officer).

Scenario C: Spill Cleanup

Objective: Containment of dust or solution.[2][5][6]

• PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use an N95 respirator.

• Dry Spill: Do not dry sweep (creates dust). Use a wet wipe or damp paper towel (dampened with acetone or water) to pick up the solid. Place all wipes in the Hazardous Solid Waste bag.

• Wet Spill: Absorb with vermiculite or spill pads. Place used absorbents in the Hazardous Solid Waste bag.

• Decontamination: Wipe the surface with acetone, followed by soap and water.

Regulatory Compliance (USA Focus)

While 2,7-Dimethoxy-9H-fluoren-9-one is not explicitly listed on the RCRA "P" or "U" lists (40 CFR 261.33), it is regulated based on its characteristics and the solvents mixed with it.[1]

• RCRA Classification: If mixed with flammable solvents (Acetone, Ethanol), the waste is D001 (Ignitable) . If mixed with Halogenated solvents, it may trigger F-listed waste codes (F001/F002).[7]

• Empty Containers: A container is considered "RCRA Empty" only if all wastes have been removed that can be removed. For this compound, triple rinsing with a solvent is required before the container can be discarded or recycled [1].

• Drain Disposal: Strictly prohibited under the Clean Water Act due to aquatic toxicity potential [2].

References

• United States Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Container Residues (40 CFR 261.7). Retrieved from [Link][1]

• PubChem. (n.d.). 2,7-Dimethoxy-9-fluorenone Compound Summary (CAS 13132-15-5).[1] National Library of Medicine. Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). (2012). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[8] Retrieved from [Link][1]

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. msd.safetyexpress.com [msd.safetyexpress.com]
• 4. chempoint.com [chempoint.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. echemi.com [echemi.com]
• 7. eCFR :: 40 CFR Part 261 Subpart D -- Lists of Hazardous Wastes [ecfr.gov]
• 8. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration [osha.gov]

Personal protective equipment for handling 2,7-Dimethoxy-9H-fluoren-9-one

CAS: 13271-97-1 | Formula: C₁₅H₁₂O₃ | Physical State: Yellow Crystalline Solid

Executive Safety Assessment

Status: WARNING (Irritant / Harmful)

As a Senior Application Scientist, I must emphasize that while 2,7-Dimethoxy-9H-fluoren-9-one is not classified as a high-toxicity agent (like cyanides), complacency is the primary vector for laboratory accidents. This compound is a substituted fluorenone derivative. Its primary risks are mechanical irritation from fine dust and chemical irritation to mucous membranes.

Critical Hazard Profile:

• Inhalation: High risk during weighing. The dust is an upper respiratory tract irritant (H335).

• Skin/Eye Contact: Causes serious eye irritation (H319) and skin irritation (H315).[1]

• Environmental: Toxic to aquatic life with long-lasting effects (H411).[2][3] Prevent drain disposal.[3][4][5][6]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling this substance.

Body Zone	Standard Protection (Solid Handling)	Enhanced Protection (Solution Phase)	Technical Rationale
Respiratory	Fume Hood (Primary) N95 Respirator (Secondary)	Fume Hood (Mandatory)	Fine organic powders become airborne easily due to static. Inhalation is the fastest route to sensitization.
Ocular	Safety Glasses w/ Side Shields	Chemical Splash Goggles	Crystalline solids can cause corneal abrasion. Solutions pose splash risks.
Dermal (Hand)	Nitrile Gloves (0.11 mm)	Double Gloving or Laminate	Crucial: Once dissolved in DCM or Chloroform, the solvent dictates breakthrough time. Standard nitrile fails quickly against chlorinated solvents.
Body	Cotton/Poly Lab Coat	Lab Coat + Apron	Synthetic fabrics can build static charge, attracting the powder. Cotton blends reduce this risk.

Operational Protocol: The "Static-Free" Weighing Method

The Hidden Risk: Substituted fluorenones are often electrostatic. Standard weighing procedures can result in powder "jumping" onto the balance or user, creating an invisible contamination zone.

Step-by-Step Workflow:

• Engineering Control: Verify Fume Hood face velocity is between 80–100 fpm.

• Static Neutralization:

  • Use an ionizing bar or anti-static gun on the spatula and weigh boat before touching the stock container.

  • Why? This prevents the "repel" effect where powder scatters upon transfer.

• Transfer:

  • Open the stock container inside the hood.

  • Transfer slowly. If the powder clings to the spatula, do not flick it. Tap gently against the side of the weigh boat.

• Solvation (If applicable):

  • Add solvent to the powder, not powder to the solvent, to minimize splash-back.

  • Alert: If using Dichloromethane (DCM), immediately inspect gloves for swelling. Change gloves every 15 minutes.

Emergency Response & Decontamination

Scenario A: Dry Powder Spill

• Do NOT use compressed air. This aerosolizes the irritant.

• Protocol: Cover spill with a damp paper towel (water or ethanol) to weigh down the dust. Wipe inward from the periphery to the center. Dispose of the towel as solid hazardous waste.

Scenario B: Solution Spill (e.g., in Acetone/DCM)

• Protocol: Evacuate the immediate area if the solvent is volatile. Use a universal absorbent pad.

• Decon: Clean the surface with soap and water after solvent removal to remove the yellow organic residue.

Waste Disposal Strategy

Disposal must align with RCRA guidelines for organic chemicals.

Waste Stream	Classification	Container Requirements
Solid Waste	Non-Halogenated Organic Solid	Amber jar or double-bagged polyethylene. Label "Irritant Solid."
Liquid Waste	Solvent Dependent	Segregate based on solvent (Halogenated vs. Non-Halogenated).
Aquatic Safety	Marine Pollutant	NEVER pour down the sink. All rinsate must be captured.

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for handling 2,7-Dimethoxy-9H-fluoren-9-one, emphasizing the "Solvent Switch" decision point often missed in standard protocols.

Caption: Operational workflow distinguishing between solid-state handling (dust risk) and solution-phase handling (solvent permeation risk).

References

• Thermo Fisher Scientific. (2021). Safety Data Sheet: 9-Fluorenone (Parent Compound Reference). Retrieved from

• PubChem. (n.d.). 2,7-Dimethoxy-9H-fluoren-9-one Compound Summary. National Library of Medicine. Retrieved from

• Sigma-Aldrich. (2022).[6] Safety Data Sheet: 2,7-Dibromo-9H-fluoren-9-one (Analogous Halogenated Derivative). Retrieved from

• Safe Work Australia. (2020). Classifying Hazardous Chemicals: National Guide. Retrieved from

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
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